4-ethyl-N,6-dimethylpyrimidin-2-amine

Core Science & Biosynthesis

Therapeutic Potential of 4-ethyl-N,6-dimethylpyrimidin-2-amine: A Medicinal Chemistry Scaffold Analysis

Topic: Therapeutic Potential of 4-ethyl-N,6-dimethylpyrimidin-2-amine in Medicinal Chemistry Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary

4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS: 1344080-54-1) represents a highly versatile pharmacophore within the 2-aminopyrimidine class—a "privileged scaffold" in modern drug discovery.[1][2][3] While often encountered as a synthetic intermediate or library screening compound, its specific substitution pattern (C4-ethyl, C6-methyl, N2-methyl) offers unique steric and electronic properties that distinguish it from the ubiquitous unsubstituted 2-aminopyrimidines found in first-generation kinase inhibitors.[1]

This technical guide analyzes the therapeutic utility of this scaffold, detailing its application in kinase inhibition (specifically targeting the ATP-binding hinge region) and G-Protein Coupled Receptor (GPCR) modulation (Histamine H4 antagonism).[1] It provides actionable protocols for synthesis and biological validation, serving as a blueprint for leveraging this molecule in Fragment-Based Drug Discovery (FBDD).[1]

Part 1: Chemical Identity & Physicochemical Profile[1]

The efficacy of a small molecule drug is dictated by its physicochemical properties.[1] The 4-ethyl-N,6-dimethylpyrimidin-2-amine scaffold exhibits a balance of lipophilicity and solubility that makes it an ideal "lead-like" starting point.[1]

Structural Attributes[1][2][4][5]

• Core: Pyrimidine (1,3-diazine) ring.[1][2]

• C4-Ethyl / C6-Methyl: This asymmetry breaks the planar symmetry of the molecule, creating a "handedness" in binding pockets that can enhance selectivity over symmetric analogs (e.g., 4,6-dimethyl).[1] The ethyl group provides additional hydrophobic bulk, suitable for filling specific hydrophobic pockets (e.g., the Gatekeeper region in kinases).[1]

• N2-Methyl: Unlike a primary amine (-NH2), the secondary N-methylamine reduces the number of hydrogen bond donors (HBD) from 2 to 1.[1] This is a critical design feature for improving membrane permeability (by lowering desolvation energy) and reducing non-specific binding.[1]

Physicochemical Data Table

Property	Value (Predicted)	Medicinal Chemistry Significance
Formula	C₈H₁₃N₃	Low molecular weight (Fragment-based design friendly).[1]
MW	151.21 g/mol	Well below the "Rule of 3" limit for fragments (MW < 300).[1]
cLogP	~1.8 - 2.1	Ideal lipophilicity for oral bioavailability (Rule of 5 compliant).[1]
TPSA	~38 Ų	High membrane permeability (TPSA < 140 Ų).[1]
H-Bond Donors	1	Minimized desolvation penalty.[1]
H-Bond Acceptors	3	Sufficient for key receptor interactions.[1]
pKa (N1)	~4.5 - 5.0	Weakly basic; likely uncharged at physiological pH, aiding passive transport.[1]

Part 2: Therapeutic Target Landscape[1]

The 2-aminopyrimidine motif is historically significant, serving as the anchor for blockbuster drugs like Imatinib (Abl kinase), Pazopanib (VEGFR), and Palbociclib (CDK4/6).[1] The 4-ethyl-N,6-dimethyl variant offers specific advantages in two primary therapeutic areas.

Primary Target: Protein Kinases (ATP-Competitive Inhibition)

In the context of kinase inhibitors, the pyrimidine ring typically mimics the adenine ring of ATP.[1]

• Mechanism: The N1 nitrogen and the C2-amine group form a bidentate hydrogen bond network with the kinase "hinge" region backbone residues.[1]

• Scaffold Advantage: The N-methyl group at position 2 can induce a specific conformation or avoid steric clashes in kinases where the hinge region is tight.[1] The C4-ethyl group is positioned to interact with the "Gatekeeper" residue or the hydrophobic back-pocket, potentially overcoming resistance mutations found in smaller analogs.[1]

Secondary Target: Histamine H4 Receptor Antagonism

Recent SAR studies on 2-aminopyrimidines have identified them as potent antagonists for the Histamine H4 receptor, a target for inflammatory and autoimmune disorders (e.g., atopic dermatitis, asthma).[1]

• Mechanism: The basic amine interacts with Asp94 in the H4 receptor transmembrane domain.[1]

• Scaffold Advantage: The lipophilic 4,6-dialkyl substitution pattern has been correlated with increased affinity and selectivity over the H1/H2/H3 receptors.[1]

Mechanistic Pathway Visualization

The following diagram illustrates the dual-potential of this scaffold in cell signaling pathways.

Figure 1: Dual-mechanism potential of the scaffold targeting Kinase Hinge regions and GPCR Aspartate residues.[1]

Part 3: Synthesis & Manufacturing Protocol

To utilize this scaffold, a robust synthesis method is required.[1] The following protocol describes the condensation of a 1,3-diketone with a guanidine derivative, the industry-standard approach for 2-aminopyrimidines.

Retrosynthetic Analysis

• Target: 4-ethyl-N,6-dimethylpyrimidin-2-amine.[1][2][3][4][5]

• Precursors:

  • 1,3-Diketone: 2,4-Heptanedione (Provides the 4-ethyl and 6-methyl carbons).[1]

  • Guanidine: N-Methylguanidine hydrochloride (Provides the N-C-N core and N-methylamine).[1]

Step-by-Step Synthesis Protocol

Safety Note: Perform all reactions in a fume hood. Pyrimidines and their precursors can be irritants.[1]

Materials:

• 2,4-Heptanedione (1.0 eq)[1]

• N-Methylguanidine HCl (1.1 eq)[1]

• Sodium Ethoxide (NaOEt) or Potassium Carbonate (K₂CO₃) (2.5 eq)[1]

• Ethanol (Absolute)[1]

• Reflux condenser, magnetic stirrer, rotary evaporator.[1]

Procedure:

• Preparation of Base: Dissolve Sodium Ethoxide (2.5 eq) in absolute ethanol (10 mL/mmol) in a round-bottom flask.

• Addition of Guanidine: Add N-Methylguanidine HCl (1.1 eq) to the base solution. Stir for 15 minutes at room temperature to liberate the free base.

• Cyclization: Dropwise add 2,4-Heptanedione (1.0 eq) to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 78°C) for 6–12 hours. Monitor progress via TLC (System: 5% MeOH in DCM).

• Work-up:

  • Cool the mixture to room temperature.

  • Evaporate the ethanol under reduced pressure.[1]

  • Resuspend the residue in water and extract with Ethyl Acetate (3x).[1]

  • Wash combined organic layers with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Purify the crude oil via silica gel column chromatography (Gradient: 0-10% MeOH in DCM) or recrystallization from Hexane/EtOAc if solid.

• Validation: Confirm structure via ¹H-NMR (Look for ethyl triplet/quartet, singlet methyl on ring, and N-methyl doublet/singlet).[1]

Part 4: Experimental Validation (Biological Assay)

Once synthesized, the compound's potential as a kinase inhibitor must be validated.[1] The ADP-Glo™ Kinase Assay is the recommended industry standard for initial screening due to its high sensitivity and Z' factor.[1]

Protocol: ADP-Glo™ Kinase Inhibition Assay

Objective: Determine the IC₅₀ of 4-ethyl-N,6-dimethylpyrimidin-2-amine against a panel of representative kinases (e.g., CDK2, JAK2).[1]

Reagents:

• Test Compound (dissolved in 100% DMSO).[1]

• Recombinant Kinase (e.g., CDK2/CyclinA).[1]

• Substrate (e.g., Histone H1).[1]

• Ultrapure ATP.[1]

• ADP-Glo™ Reagent & Kinase Detection Reagent (Promega).[1]

Workflow:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO (e.g., 10 mM to 1 nM).

• Enzyme Reaction (5 µL):

  • Add 2 µL of Kinase/Substrate mix to a 384-well white plate.

  • Add 1 µL of Compound (or DMSO control).[1] Incubate 10 mins at RT.

  • Add 2 µL of ATP to initiate the reaction.[1]

  • Incubate for 60 minutes at RT.

• ADP Generation (5 µL):

  • Add 5 µL of ADP-Glo™ Reagent (stops reaction and depletes remaining ATP).[1]

  • Incubate for 40 minutes at RT.

• Detection (10 µL):

  • Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).[1]

  • Incubate for 30 minutes.

• Readout: Measure Luminescence using a plate reader (e.g., EnVision).[1]

• Analysis: Plot RLU (Relative Light Units) vs. Log[Concentration]. Fit to a sigmoidal dose-response curve to calculate IC₅₀.[1]

Assay Logic Diagram

Figure 2: ADP-Glo Kinase Assay Workflow for validating inhibitor potency.

Part 5: Future Outlook & Strategic Application

The 4-ethyl-N,6-dimethylpyrimidin-2-amine molecule is not an endpoint but a starting point .[1] Its primary value lies in its use as a Fragment in Fragment-Based Drug Discovery (FBDD).[1]

• Fragment Linking: The N-methyl group can be further functionalized or replaced with longer linkers to reach solvent-exposed regions of the protein target.[1]

• PROTAC Design: The amine handle provides a convenient attachment point for E3 ligase recruiters (e.g., Cereblon ligands) to design Proteolysis Targeting Chimeras (PROTACs).[1]

• Library Expansion: Synthesizing a library where the 4-ethyl group is varied (to isopropyl, cyclopropyl, t-butyl) allows for rapid "SAR by Catalog" to probe the size of the hydrophobic pocket in the target protein.[1]

References

• BenchChem. (2025).[1] Comparative Analysis of 2-Aminopyrimidine Derivatives: A Guide to Structure-Activity Relationships. Retrieved from [1]

• National Center for Biotechnology Information (NCBI). (2008).[1] Structure-activity studies on a series of a 2-aminopyrimidine-containing histamine H4 receptor ligands. PubChem.[1] Retrieved from

• BLD Pharm. (2024).[1][2] Product Entry: 4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS 1344080-54-1).[1][2][3][4][5] Retrieved from [1]

• Eureka Select. (2023).[1] Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity. Retrieved from [1]

• World Intellectual Property Organization (WIPO). (2017).[1] Patent WO 2017/106638: Neoantigen identification, manufacture, and use.[1][6] Retrieved from

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The 2-Aminopyrimidine Scaffold: A Technical Guide to the Synthesis, Properties, and Therapeutic Potential of 4-ethyl-N,6-dimethylpyrimidin-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents due to its ability to engage with a wide range of biological targets.[1] Its derivatives have demonstrated a vast array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3] This in-depth technical guide focuses on the derivatives of 4-ethyl-N,6-dimethylpyrimidin-2-amine, a specific substitution pattern on the versatile 2-aminopyrimidine core. While direct literature on this exact molecule is sparse, this guide will provide a comprehensive overview by extrapolating from the well-established chemistry and pharmacology of closely related 2-amino-4,6-disubstituted pyrimidines. We will delve into the synthetic pathways, explore the anticipated structure-activity relationships (SAR), and discuss the potential therapeutic applications, offering field-proven insights for researchers in drug discovery and development.

The 2-Aminopyrimidine Core: A Foundation for Diverse Bioactivity

The 2-aminopyrimidine moiety is a key pharmacophore in a multitude of biologically active compounds. Its prevalence in approved drugs and clinical candidates stems from its capacity to form crucial hydrogen bond interactions with protein targets, often mimicking the purine and pyrimidine bases of DNA and RNA.[4] The substituents at the 4, 5, and 6 positions of the pyrimidine ring, as well as on the 2-amino group, provide a rich chemical space for modulating potency, selectivity, and pharmacokinetic properties.[5]

The specific scaffold of interest, 4-ethyl-N,6-dimethylpyrimidin-2-amine, presents a unique combination of substituents. The methyl groups at the C6 and N-positions, along with the ethyl group at the C4 position, are expected to significantly influence the molecule's steric and electronic properties, thereby dictating its interaction with biological targets and its metabolic stability.

Synthetic Strategies for 2-Aminopyrimidine Derivatives

The synthesis of 2-aminopyrimidine derivatives is a well-established area of organic chemistry. The most common and efficient method for constructing the core 2-amino-4,6-dialkylpyrimidine scaffold involves the condensation of a β-diketone with a guanidine salt in the presence of a base.[2][6]

Synthesis of the Precursor: 2-Amino-4,6-dimethylpyrimidine

The logical precursor to 4-ethyl-N,6-dimethylpyrimidin-2-amine is 2-amino-4,6-dimethylpyrimidine. This can be readily synthesized from acetylacetone and a guanidine salt.[7]

Experimental Protocol: Synthesis of 2-Amino-4,6-dimethylpyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine guanidine hydrochloride (1.0 eq) and sodium carbonate (1.0 eq) in water.

• Addition of Reagents: To this aqueous solution, add acetylacetone (1.0 eq).

• Reaction Conditions: Heat the reaction mixture to 60-100°C and stir vigorously for 2-4 hours.[6] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The product, 2-amino-4,6-dimethylpyrimidine, will often precipitate out of the solution. The solid can be collected by filtration, washed with cold water, and dried.[2] Further purification can be achieved by recrystallization from a suitable solvent like ethanol or water.

Caption: General reaction scheme for the synthesis of the 2-amino-4,6-dimethylpyrimidine precursor.

Proposed Synthesis of 4-ethyl-N,6-dimethylpyrimidin-2-amine

With the 2-amino-4,6-dimethylpyrimidine precursor in hand, the target molecule can be synthesized through a subsequent N-alkylation reaction. A variety of alkylating agents and conditions can be employed for this transformation.

Proposed Experimental Protocol: N-methylation of 2-Amino-4,6-dimethylpyrimidine

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-4,6-dimethylpyrimidine (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise at 0°C. Allow the mixture to stir for 30 minutes to an hour to ensure complete deprotonation of the amino group.

• N-Alkylation: Add an ethylating agent, such as ethyl iodide or ethyl bromide (1.1 eq), dropwise to the reaction mixture at 0°C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Workup and Purification: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: Proposed N-alkylation step to synthesize the target compound.

Structure-Activity Relationships (SAR) and Potential Biological Activities

The biological activity of 2-aminopyrimidine derivatives is highly dependent on the nature and position of the substituents on the pyrimidine ring.[5] By analyzing the SAR of related compounds, we can infer the potential biological profile of 4-ethyl-N,6-dimethylpyrimidin-2-amine.

Kinase Inhibition

The 2-aminopyrimidine scaffold is a common feature in many kinase inhibitors.[8] The 2-amino group typically forms a key hydrogen bond interaction with the hinge region of the kinase domain. The substituents at the 4 and 6 positions project into the ATP binding pocket and can be tailored to enhance potency and selectivity.

• Influence of the 4-ethyl and 6-methyl groups: The ethyl group at the C4 position and the methyl group at the C6 position will occupy different regions of the kinase ATP binding site. The size and lipophilicity of these groups are critical for achieving high affinity. The ethyl group, being larger than a methyl group, may provide enhanced van der Waals interactions with hydrophobic pockets in certain kinases.

• Role of the N-methyl group: The methyl group on the 2-amino nitrogen will likely prevent this nitrogen from acting as a hydrogen bond donor. However, the pyrimidine ring nitrogens can still act as hydrogen bond acceptors. This change in hydrogen bonding potential will significantly alter the binding mode and selectivity profile compared to primary 2-aminopyrimidines.

Anti-inflammatory and Antimicrobial Activities

Derivatives of 2-aminopyrimidine have been reported to possess significant anti-inflammatory and antimicrobial activities.[9] The overall lipophilicity and electronic properties of the molecule play a crucial role in these activities. The introduction of alkyl groups, such as in 4-ethyl-N,6-dimethylpyrimidin-2-amine, generally increases lipophilicity, which may enhance cell membrane permeability and lead to improved potency.

Central Nervous System (CNS) Activity

The pyrimidine scaffold has also been explored for its potential in treating neurological disorders.[3] The ability of a molecule to cross the blood-brain barrier (BBB) is a key determinant for CNS activity. The increased lipophilicity and the specific substitution pattern of 4-ethyl-N,6-dimethylpyrimidin-2-amine may influence its BBB penetration, making it a candidate for investigation in CNS-related targets.

Table 1: Predicted Physicochemical Properties and Their Implications

Property	Predicted Influence of Substituents	Potential Implication on Bioactivity
Lipophilicity (cLogP)	The ethyl and methyl groups will increase lipophilicity compared to the unsubstituted 2-aminopyrimidine.	Enhanced membrane permeability, potentially leading to improved oral bioavailability and CNS penetration. May also increase non-specific binding.
Hydrogen Bonding	The N-methyl group removes a hydrogen bond donor site. The pyrimidine nitrogens remain as acceptors.	Altered binding mode to target proteins, potentially leading to a different selectivity profile compared to primary 2-aminopyrimidines.
Steric Hindrance	The ethyl and methyl groups introduce steric bulk around the pyrimidine core.	Can influence binding affinity and selectivity by dictating the orientation of the molecule in a binding pocket.
Metabolic Stability	The alkyl groups may be susceptible to oxidative metabolism by cytochrome P450 enzymes.	The specific sites and rates of metabolism will influence the pharmacokinetic profile and in vivo efficacy.[1][4]

Pharmacokinetic Considerations

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success. For pyrimidine-based drugs, intracellular activation is often a key step.[4] Many pyrimidine analogues act as prodrugs that require intracellular phosphorylation to their active nucleotide forms.[1][10] While 4-ethyl-N,6-dimethylpyrimidin-2-amine is not a nucleoside analogue, its absorption, distribution, metabolism, and excretion (ADME) properties will be heavily influenced by its physicochemical characteristics.

The increased lipophilicity of this derivative may lead to good oral absorption and distribution into tissues.[3] However, it may also be more susceptible to metabolic clearance, primarily through oxidation of the ethyl and methyl groups.[1] Early in vitro ADME assays, such as metabolic stability in liver microsomes and cell permeability assays, would be crucial in the early-stage development of these derivatives.

Future Directions and Conclusion

The 4-ethyl-N,6-dimethylpyrimidin-2-amine scaffold represents an intriguing, yet underexplored, area of chemical space within the broader family of 2-aminopyrimidine derivatives. This technical guide has provided a comprehensive framework for the synthesis and potential biological evaluation of this class of compounds, based on established chemical principles and extensive literature on related structures.

The key to unlocking the therapeutic potential of these derivatives will lie in a systematic exploration of their biological activities across a range of targets, guided by a thorough understanding of their structure-activity relationships. The proposed synthetic routes offer a practical starting point for the generation of a library of analogues for screening.

References

• Lamba, J., & Lin, Y. S. (2020). Intracellular Pharmacokinetics of Pyrimidine Analogues used in Oncology and the Correlation with Drug Action. Clinical Pharmacokinetics, 59(12), 1493-1510. [Link]

• Prasad, Y. R., Rao, A. L., & Prasoona, L. (2010). Synthesis and biological evaluation of 2-amino-4, 6-diaryl substituted pyrimidine derivatives. Journal of Pharmacy Research, 3(11), 2631-2633.

• van der Velden, V. H., et al. (2020). Intracellular Quantification and Pharmacokinetics of Pyrimidine Analogues used in Oncology. Utrecht University Repository. [Link]

• Hale, W. J. (1953). U.S. Patent No. 2,660,579. Washington, DC: U.S.

• Lamba, J., & Lin, Y. S. (2020). Intracellular Pharmacokinetics of Pyrimidine Analogues used in Oncology and the Correlation with Drug Action. ResearchGate. [Link]

• Anonymous. (n.d.). 2-amino-4,6-dimethyl pyrimidine. Semantic Scholar. [Link]

• Rajasekhar, K. K., et al. (2010). Synthesis and biological evaluation of 2-amino-4, 6-diaryl substituted pyrimidine derivatives. Journal of Pharmacy Research, 3(11), 2631-2633.

• Cinar, M., & Cetin, A. (2014). Synthesis of 4-and 4, 6-disubstituted 2-aminopyrimidine derivatives. ResearchGate. [Link]

• Barrow, J. C. (2021). Recent Advances in Pyrimidine-Based Drugs. Molecules, 26(11), 3186. [Link]

• Wang, T., et al. (2014). Structure–Activity Relationship of 3, 5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants. Journal of Medicinal Chemistry, 57(16), 7075-7085. [Link]

• Huang, S. T., et al. (2016). Synthesis of 2, 4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Molecules, 21(9), 1205. [Link]

• Khan, M. A., et al. (2013). Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects. Pharmaceutical Chemistry Journal, 47(5), 262-267. [Link]

• Asadi, M., et al. (2016). Synthesis and Antiplatelet Aggregation Activity Evaluation of some 2-Aminopyrimidine and 2-Substituted-4, 6-diaminopyrimidine Derivatives. Research in Pharmaceutical Sciences, 11(1), 59.
• Bell, A. S., & Brown, D. (2012). U.S. Patent No. 8,252,927. Washington, DC: U.S.

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A Technical Guide to the Pharmacophore Analysis of 4-ethyl-N,6-dimethylpyrimidin-2-amine and its Analogs

Abstract This technical guide provides a comprehensive framework for the pharmacophore analysis of 4-ethyl-N,6-dimethylpyrimidin-2-amine, a representative molecule from the versatile pyrimidine class of heterocyclic compounds. Pyrimidine scaffolds are prevalent in numerous clinically approved drugs, highlighting their significance as a "privileged structure" in medicinal chemistry.[1][2][3][4] This document is designed for researchers, computational chemists, and drug development professionals, offering a narrative built on field-proven insights and methodologies. We will explore both ligand-based and structure-based pharmacophore modeling techniques, delve into the criticality of model validation, and demonstrate the application of a validated model in virtual screening for novel hit discovery. The protocols and rationale described herein are designed to be self-validating, ensuring scientific rigor and reproducibility.

Introduction: The Rationale for Pharmacophore Modeling

The compound 4-ethyl-N,6-dimethylpyrimidin-2-amine belongs to the pyrimidine family, a core scaffold in a wide array of pharmacologically active agents, including anticancer and antimicrobial drugs.[4][5][6][7] The central challenge in leveraging such a scaffold for novel drug design is to decipher the specific three-dimensional arrangement of chemical features responsible for its interaction with a biological target. This essential 3D arrangement is known as a pharmacophore .[8]

Pharmacophore modeling serves as a powerful in-silico tool to abstract this crucial interaction information, transforming our understanding of structure-activity relationships (SAR) from a 2D chemical structure to a 3D interaction model.[9][10] This guide will detail the end-to-end workflow for developing and validating a pharmacophore model for our lead compound and its hypothetical analogs, providing a roadmap for identifying novel molecules with desired biological activity.

The overall strategy involves two potential pathways—ligand-based and structure-based modeling—which converge at the critical stages of validation and application. The choice of pathway is dictated by the availability of structural data for the biological target.

Caption: Overall Pharmacophore Analysis Workflow.

Ligand-Based Pharmacophore Modeling: Learning from Actives

This approach is employed when the structure of the biological target is unknown, but a set of molecules with known activity exists.[11] The core principle is to identify the common chemical features and their spatial arrangement among the most active compounds.[9][11]

Rationale and Experimental Design

The fundamental assumption is that molecules with similar biological activity often share a common binding mode and, therefore, a common pharmacophore. The robustness of a ligand-based model is directly dependent on the quality and diversity of the input "training set" of molecules.

Key Experimental Choices:

• Training Set Selection: A good training set should include structurally diverse compounds that span a wide range of activity values. This diversity is crucial to avoid generating a model that is biased towards a single chemical scaffold.[10]

• Conformational Analysis: Ligands are flexible. It is imperative to generate a comprehensive set of low-energy 3D conformations for each molecule in the training set.[11] This ensures that the bioactive conformation—the specific shape the molecule adopts when binding to its target—is likely to be represented in the dataset.

Caption: Ligand-Based Pharmacophore Generation Workflow.

Protocol: Ligand-Based Model Generation

Objective: To generate and select the best pharmacophore hypothesis from a set of active pyrimidine derivatives.

Methodology:

• Training Set Preparation:

  • Compile a set of at least 15-20 active compounds with known IC50 or Ki values. For our case, this would include 4-ethyl-N,6-dimethylpyrimidin-2-amine and its analogs.

  • Ensure structural diversity and a significant activity range (at least 3-4 orders of magnitude).

  • Assign each molecule an activity level (e.g., +++ for highly active, ++ for moderately active, + for weakly active).

• Conformer Generation:

  • For each molecule, generate a set of low-energy 3D conformations using a suitable algorithm (e.g., OMEGA, ConfGen).

  • Causality: A high-energy cutoff (e.g., 20 kcal/mol above the global minimum) is used to ensure broad sampling of conformational space, increasing the probability of including the bioactive conformer.[12]

• Hypothesis Generation (e.g., using Phase, LigandScout, MOE):

  • The software identifies common pharmacophoric features (Hydrogen Bond Acceptors/Donors, Hydrophobic, Aromatic Rings, Positive/Negative Ionizable) among the active compounds.

  • It then generates multiple hypotheses, which are different combinations of these features with specific 3D arrangements.

• Scoring and Selection:

  • Each hypothesis is scored based on its ability to match the features of the most active compounds while ignoring inactive ones.[13] Key metrics often include a "Survival Score" or similar ranking function that considers alignment, vector scores, and volume scores.[14][15]

Hypothesis ID	Features (HBA, HBD, HY, AR)	Survival Score	Site Score	Vector Score
ADHRR_1	1-HBA, 1-HBD, 1-HY, 2-AR	5.58	0.98	0.99
ADHR_1	1-HBA, 1-HBD, 1-HY, 1-AR	5.12	0.95	0.91
DHRR_1	1-HBD, 1-HY, 2-AR	4.98	0.92	0.94
HBA: Hydrogen Bond Acceptor, HBD: Hydrogen Bond Donor, HY: Hydrophobic, AR: Aromatic Ring
Table 1: Hypothetical Pharmacophore Hypothesis Scores. The ADHRR_1 model is selected as the top candidate due to its superior Survival Score, indicating the best overall alignment and feature mapping among the highly active training set ligands.

Structure-Based Pharmacophore Modeling: Decoding the Binding Site

This method is applicable when the 3D structure of the target protein, typically from X-ray crystallography or cryo-EM, is available.[9] The model is derived directly from the key interaction points within the ligand-binding pocket.[16][17]

Rationale and Experimental Design

The structure-based approach provides a more direct map of the required interactions for binding. By analyzing the protein's active site, we can identify complementary features that a ligand must possess to bind effectively.

Key Experimental Choices:

• Protein Preparation: It is critical to properly prepare the protein structure. This involves adding hydrogens, assigning correct protonation states for residues like histidine, and optimizing the hydrogen-bonding network. This ensures the electronic and steric environment of the binding site is accurately represented.

• Interaction Mapping: Tools like LigandScout or the interaction mapping features in Schrödinger or MOE are used to automatically place feature probes (e.g., for H-bonds, hydrophobic contacts) within the binding site to generate a comprehensive map of all possible favorable interactions.[16]

Protocol: Structure-Based Model Generation

Objective: To derive a pharmacophore model from the binding pocket of a hypothetical target kinase (PDB ID: XXXX).

Methodology:

• Target Preparation:

  • Download the crystal structure from the Protein Data Bank (PDB).

  • Remove all non-essential water molecules and ligands.

  • Use a protein preparation wizard (e.g., Maestro's Protein Preparation Wizard) to add hydrogens, optimize side chains, and perform a restrained energy minimization to relieve steric clashes.

• Binding Site Identification:

  • Define the binding site based on the location of a co-crystallized ligand or through pocket detection algorithms.

• Feature Generation:

  • The software analyzes the amino acid residues in the binding pocket and generates corresponding pharmacophoric features. For example:

    • A backbone carbonyl of a Leucine residue will generate a Hydrogen Bond Donor feature.

    • A Glutamic acid side chain will generate a Hydrogen Bond Acceptor and/or Negative Ionizable feature.

    • A Phenylalanine residue will generate a Hydrophobic or Aromatic feature.

  • These features represent the "negative image" of the binding site.[18]

• Model Refinement:

  • The generated features are clustered and filtered to create a final pharmacophore hypothesis that represents the most critical interaction points for high-affinity binding.

The Cornerstone of Trust: Pharmacophore Model Validation

A generated pharmacophore model is merely a hypothesis until it is rigorously validated. Validation is the process of assessing a model's ability to distinguish known active compounds from inactive (or decoy) compounds.[13] This step is absolutely essential for establishing the trustworthiness and predictive power of the model.[9][19]

Caption: Conceptual Workflow for Pharmacophore Validation.

Protocol: Test Set and Decoy Set Validation

Objective: To assess the statistical significance and predictive ability of the selected pharmacophore hypothesis (ADHRR_1).

Methodology:

• Database Preparation:

  • Test Set: Compile a list of known active compounds that were not included in the initial training set.

  • Decoy Set: Generate or acquire a much larger set of decoy molecules. These should be chemically similar to the actives (e.g., similar molecular weight, logP) but are presumed to be inactive. This prevents the model from succeeding simply by identifying trivial differences.

  • Combine the test set and decoy set into a single database.

• Database Screening:

  • Use the pharmacophore hypothesis (ADHRR_1) as a 3D query to screen the combined database.

  • Record which molecules match the pharmacophore (the "hits").

• Statistical Analysis:

  • Calculate key validation metrics to quantify the model's performance. The goal is to see a high enrichment of active compounds in the initial fraction of the hit list.[19]

Metric	Formula	Value	Interpretation
Total Molecules (D)	-	10,000	Total size of the validation database (e.g., 100 actives + 9,900 decoys)
Total Actives (A)	-	100	Number of known actives in the database
Total Hits (Ht)	-	250	Total molecules from the database that matched the pharmacophore
Active Hits (Ha)	-	75	Number of known actives that matched the pharmacophore
Enrichment Factor (EF)	(Ha/Ht) / (A/D)	30.0	The model is 30 times better at finding actives than random selection.
Goodness of Hit (GH)	((Ha * (3A + Ht)) / (4 * Ht * A)) * (1 - ((Ht - Ha) / (D - A)))	0.82	A score > 0.7 indicates a very good model with high predictive ability.[20]
Table 2: Hypothetical Validation Metrics for the ADHRR_1 Pharmacophore Model. The high EF and GH scores provide strong statistical validation for the model, confirming its ability to effectively prioritize active compounds.

Application: From Validated Model to Novel Compounds

The ultimate goal of pharmacophore modeling is to discover new chemical entities.[8] A validated model serves as a sophisticated 3D search query for screening large compound libraries to find novel molecules that possess the required pharmacophoric features and are therefore likely to be active.[8][9]

Protocol: Pharmacophore-Based Virtual Screening

Objective: To identify novel potential hits for our target from a large chemical database (e.g., ZINC, Enamine REAL).

Methodology:

• Database Preparation:

  • Acquire a large, multi-conformer 3D compound database.

  • It is crucial that this database is properly prepared, with filtered undesirable compounds (e.g., reactive groups) and generated 3D conformations.

• Virtual Screening:

  • Screen the database against the validated pharmacophore model (ADHRR_1). The screening process is highly efficient, often capable of screening millions of compounds in a matter of hours.

• Hit List Post-Processing:

  • The initial hit list may still contain thousands of compounds. Further filtering is necessary.

  • Molecular Docking: The top-ranking hits from the pharmacophore screen can be subjected to molecular docking into the target's binding site (if known) to refine the hit list and predict binding poses.[15][21] This combines the speed of pharmacophore screening with the structural detail of docking.

  • ADMET Filtering: Apply computational filters to remove compounds with predicted poor Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[15]

  • Visual Inspection: A medicinal chemist should visually inspect the final short-list of compounds to assess chemical tractability and identify the most promising candidates for acquisition and biological testing.

Conclusion

This guide has outlined a rigorous, self-validating workflow for the pharmacophore analysis of 4-ethyl-N,6-dimethylpyrimidin-2-amine. By systematically applying either ligand- or structure-based methodologies, a robust pharmacophore hypothesis can be generated. The critical, non-negotiable step of statistical validation ensures that the resulting model is a trustworthy and predictive tool. When applied to virtual screening, a validated pharmacophore model becomes an invaluable asset in modern drug discovery, enabling the rapid and cost-effective identification of novel, diverse, and potent lead compounds for further development.

References

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• Creative Biolabs. (n.d.). Ligand based Pharmacophore Modeling Service.
• PMC. (n.d.). Molecular docking analysis of selected pyrimidine derivatives with human cyclin-dependent kinase 2.
• ACS Omega. (n.d.). Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90.
• Bentham Science Publisher. (n.d.). Pharmacophore Modelling as a Virtual Screening Tool for the Discovery of Small Molecule Protein-protein Interaction Inhibitors.
• PMC. (2022). Drug Design by Pharmacophore and Virtual Screening Approach.
• J's Blog. (2024). Schrödinger Notes—Ligand-based Pharmacophore Modeling.
• Remedy Publications LLC. (2024). Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives.
• MDPI. (n.d.). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking.
• Bentham Science Publishers. (2024). Pharmacophore Optimization using Pharmacophore Mapping, QSAR, Docking, and ADMET Screening of Novel Pyrimidines Derivatives as Anticancer DNA Inhibitors.
• Creative Biolabs. (n.d.). Structure based Pharmacophore Modeling Service.
• PMC. (2018). Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures.
• Module V B. Pharm. VI Sem. (n.d.). Pharmacophore Modelling in Drug Discovery and Development.
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• PubMed. (2025). A review on pyrimidine-based pharmacophore as a template for the development of hybrid drugs with anticancer potential.
• ACS Publications. (n.d.). Novel Approach to Structure-Based Pharmacophore Search Using Computational Geometry and Shape Matching Techniques. Journal of Chemical Information and Modeling.
• Mahrous, R. S., et al. (n.d.). Molecular docking and pharmacophore modelling; a bridged explanation with emphasis on validation.
• ResearchGate. (2025). A review on pyrimidine-based pharmacophore as a template for the development of hybrid drugs with anticancer potential.
• MDPI. (n.d.). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies.
• Semantic Scholar. (n.d.). A review on pyrimidine-based pharmacophore as a template for the development of hybrid drugs with anticancer potential.
• Creative Biolabs. (n.d.). Structure based Pharmacophore Modeling & Screening Services.
• MDPI. (n.d.). Recent Advances in Pyrimidine-Based Drugs.

• MDPI. (n.d.). Synthesis of Pyrimidine Conjugates with 4-(6-Amino-hexanoyl)-7,8-difluoro-3,4-dihydro-3-methyl-2H-[9][11]benzoxazine and Evaluation of Their Antiviral Activity. Retrieved from

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An In-depth Technical Guide on the Biological Activity and Binding Affinity of Substituted 2-Aminopyrimidines

Foreword: Navigating the Landscape of Pyrimidine Derivatives

In the vast and dynamic field of drug discovery and development, the pyrimidine scaffold stands as a cornerstone of medicinal chemistry.[1][2][3] As a fundamental component of nucleic acids, the pyrimidine ring is a privileged structure, readily interacting with a multitude of biological targets.[3][4] This guide focuses on a specific subclass: substituted 2-aminopyrimidines, with a conceptual focus on structures akin to 4-ethyl-N,6-dimethylpyrimidin-2-amine. While specific data for this exact molecule is not prevalent in public literature, the principles governing the biological activity and binding affinity of its close analogs provide a robust framework for its potential investigation. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical underpinnings and practical, field-proven methodologies.

Section 1: The Biological Significance of Substituted 2-Aminopyrimidines

The 2-aminopyrimidine moiety is a versatile pharmacophore, integral to a wide array of biologically active compounds. The strategic placement of substituents on the pyrimidine ring allows for the fine-tuning of a molecule's physicochemical properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target-specific interactions.

Pyrimidines are heterocyclic aromatic organic compounds with two nitrogen atoms at the first and third positions of the six-membered ring.[3][5] Their derivatives are known to exhibit a broad spectrum of biological activities, including but not limited to:

• Anticancer: Many pyrimidine derivatives have been developed as anticancer agents, often targeting kinases or other enzymes involved in cell proliferation.[6][7]

• Antimicrobial: The pyrimidine nucleus is found in various antibacterial and antifungal compounds.[2][8]

• Antiviral: Certain substituted pyrimidines have demonstrated efficacy against various viruses.[5][6]

• Anti-inflammatory: This class of compounds has also been explored for its potential in modulating inflammatory pathways.[6][8]

• Antimalarial: Pyrimidine derivatives are crucial in the development of antimalarial drugs.[1][3]

The specific biological activity of a substituted 2-aminopyrimidine is dictated by the nature and position of its substituents. For a hypothetical molecule like 4-ethyl-N,6-dimethylpyrimidin-2-amine, the ethyl and methyl groups at positions 4 and 6, and the methyl group on the exocyclic amine, would significantly influence its steric and electronic properties, thereby determining its binding affinity and selectivity for specific biological targets.

Section 2: Unraveling Binding Affinity and Mechanism of Action

The efficacy of any therapeutic agent is fundamentally linked to its ability to bind to its molecular target with high affinity and specificity. For substituted 2-aminopyrimidines, common targets include protein kinases, dihydrofolate reductase, and various receptors.

Key Determinants of Binding Affinity

The binding affinity of a ligand to its target is a quantitative measure of their interaction strength. Several factors contribute to this, including:

• Hydrogen Bonding: The nitrogen atoms within the pyrimidine ring and the exocyclic amine can act as hydrogen bond donors and acceptors, forming crucial interactions with amino acid residues in the target's binding pocket.

• Van der Waals Interactions: The alkyl substituents (ethyl and methyl groups) engage in non-polar interactions with hydrophobic pockets of the target protein.

• Shape Complementarity: The overall three-dimensional shape of the molecule must fit snugly into the binding site of the target.

Hypothetical Signaling Pathway Involvement

Given the prevalence of pyrimidine derivatives as kinase inhibitors, a plausible mechanism of action for a novel 2-aminopyrimidine could involve the inhibition of a signaling pathway critical for cell proliferation or survival. The following diagram illustrates a generic kinase signaling pathway that could be targeted.

Caption: Hypothetical inhibition of a kinase signaling pathway.

Section 3: Experimental Protocols for Characterization

A thorough understanding of a compound's biological activity and binding affinity necessitates a suite of well-designed experiments. The following protocols are standard in the field for characterizing novel small molecules.

Determining Binding Affinity: Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Experimental Workflow:

Caption: Workflow for Isothermal Titration Calorimetry.

Step-by-Step Methodology:

• Protein and Ligand Preparation:

  • Express and purify the target protein to >95% purity.

  • Dialyze the protein extensively against the chosen ITC buffer (e.g., PBS or HEPES).

  • Prepare a stock solution of the 2-aminopyrimidine derivative in a suitable solvent (e.g., DMSO) and then dilute it into the same ITC buffer used for the protein. It is crucial that the final concentration of the organic solvent is identical in both the protein and ligand solutions to minimize heat of dilution effects.

• ITC Instrument Setup:

  • Thoroughly clean the sample and reference cells of the ITC instrument.

  • Load the protein solution into the sample cell and the ligand solution into the injection syringe.

• Titration Experiment:

  • Set the experimental parameters, including temperature, stirring speed, and injection volume.

  • Perform a series of small injections of the ligand into the protein solution. The heat change upon each injection is measured.

• Data Analysis:

  • The raw data (a series of heat spikes) is integrated to generate a binding isotherm.

  • This isotherm is then fitted to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters.

Assessing Biological Activity: Cell-Based Proliferation Assay

To determine the effect of the compound on cell viability and proliferation, a cell-based assay is essential. The MTT or MTS assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for a Cell-Based Proliferation Assay.

Step-by-Step Methodology:

• Cell Culture:

  • Culture the desired cancer cell line (e.g., MCF-7 for breast cancer) in appropriate media and conditions.

  • Trypsinize the cells and seed them into a 96-well plate at a predetermined density. Allow the cells to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of the 2-aminopyrimidine derivative in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound at various concentrations. Include appropriate controls (vehicle-only and untreated cells).

• Incubation and Assay:

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

  • Add the MTT or MTS reagent to each well and incubate for a further 2-4 hours. The viable cells will reduce the tetrazolium salt to a colored formazan product.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a plate reader at the appropriate wavelength.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration and fit the data to a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Section 4: Data Presentation and Interpretation

The quantitative data obtained from the aforementioned experiments should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Hypothetical Biological Data for Substituted 2-Aminopyrimidines

Compound	Target Kinase	Binding Affinity (Kd, nM)	Cellular IC50 (µM)
4-ethyl-N,6-dimethylpyrimidin-2-amine	Kinase A	50	0.5
Analog 1 (4,6-dimethyl)	Kinase A	150	1.2
Analog 2 (4-ethyl, 6-methyl)	Kinase A	75	0.8
Standard Inhibitor	Kinase A	10	0.1

Interpretation:

The hypothetical data in Table 1 suggests that the presence and nature of the alkyl substituents at positions 4 and N of the pyrimidine ring can significantly impact both the binding affinity and cellular potency of the compounds. The N-methylation and the 4-ethyl group in the lead compound appear to be beneficial for its activity against "Kinase A."

Conclusion

While the specific biological activity and binding affinity of 4-ethyl-N,6-dimethylpyrimidin-2-amine are not extensively documented, the principles outlined in this guide provide a comprehensive framework for its investigation. By leveraging established experimental protocols and a sound understanding of the structure-activity relationships of substituted 2-aminopyrimidines, researchers can effectively characterize this and other novel compounds, paving the way for the development of new therapeutic agents. The versatility of the pyrimidine scaffold ensures that it will remain a focal point of medicinal chemistry research for the foreseeable future.

References

• Juniper Publishers. (2017, April 3). Biological Activity of Pyrimidine Derivativies: A Review. Retrieved from [Link]

• Mohaisen, R. J., & Hassan, H. A. (2025). Design, Synthesis and Biological Activity of Pyrimidine Derivatives of Acetomido Chalcone of Crotamiton. Advanced Journal of Chemistry, Section A, 8(4). Retrieved from [Link]

• SciSpace. (n.d.). An overview on synthesis and biological activity of pyrimidines. Retrieved from [Link]

• MDPI. (2024, September 24). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

• Bentham Science. (2022, August 26). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Retrieved from [Link]

• BindingDB. (n.d.). BDBM152713 4-methyl-6-[2-(6-{methyl[2-(methylamino)ethyl]amino}pyridin-2-yl)ethyl]pyridin-2-amine (15). Retrieved from [Link]

• PubMed. (2018, April 1). Synthesis and biological evaluation of 4,6-diaryl-2-pyrimidinamine derivatives as anti-breast cancer agents. Retrieved from [Link]

• ResearchGate. (2010, August 18). Synthesis and biological evaluation of 2-amino-4,6-diaryl substituted pyrimidine derivatives. Retrieved from [Link]

• ResearchGate. (2021, April 12). Synthesis of 4,6-Dimethylpyrimidine 2-Thiosubstituted Derivatives and Their Preliminary Biological Evaluation. Retrieved from [Link]

• International Journal of Pharmacy and Biological Sciences. (n.d.). A REVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINE. Retrieved from [Link]

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An In-depth Technical Guide to 2-Amino-4,6-dimethylpyrimidine: Physicochemical Properties and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,6-dimethylpyrimidine is a versatile heterocyclic amine that serves as a crucial building block in the synthesis of a wide array of biologically active molecules. Its pyrimidine core is a key structural motif in numerous pharmaceuticals and agrochemicals.[1] This technical guide provides a comprehensive overview of the molecular and physicochemical characteristics of 2-amino-4,6-dimethylpyrimidine, alongside a detailed examination of its synthesis.

Molecular and Physicochemical Characteristics

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. These properties govern its behavior in chemical reactions, its formulation into products, and its interaction with biological systems.

Chemical Identity

• IUPAC Name: 4,6-dimethylpyrimidin-2-amine[2][3][4]

• Synonyms: 2-Amino-4,6-dimethyl pyrimidine, Acetylacetoneguanidine, 4,6-dimethyl-2-pyrimidinamine[2][5]

• CAS Number: 767-15-7[2][3][4][5]

• Molecular Formula: C₆H₉N₃[2][3][5]

• Molecular Weight: 123.16 g/mol [2][5]

Physicochemical Data

The key physicochemical parameters of 2-amino-4,6-dimethylpyrimidine are summarized in the table below. These values are critical for predicting the compound's solubility, absorption, and distribution characteristics.

Property	Value	Source
Appearance	White to light yellow crystalline powder	[1][6]
Melting Point	150-154 °C	[3][6]
Boiling Point	294 °C at 760 mmHg	[6]
Density	1.112 g/cm³	[6]
Flash Point	156.7 °C	[6]

Synthesis of 2-Amino-4,6-dimethylpyrimidine

The synthesis of 2-amino-4,6-dimethylpyrimidine is a well-established process, with the reaction of a guanidine salt with acetylacetone in an aqueous alkaline medium being a common and efficient method.[7] This approach offers significant advantages over older methods that required anhydrous solvents, by eliminating the need for elaborate distillation equipment for solvent recovery and reducing the reaction time.[7]

Reaction Workflow

The general workflow for the synthesis of 2-amino-4,6-dimethylpyrimidine is depicted below. The process involves the condensation reaction between guanidine and acetylacetone, leading to the formation of the pyrimidine ring.

Caption: Synthetic workflow for 2-amino-4,6-dimethylpyrimidine.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 2-amino-4,6-dimethylpyrimidine:

• Preparation of Alkaline Solution: Dissolve 83.5 parts of sodium carbonate in 250 parts of water with stirring to create the aqueous alkaline medium.

• Reaction Setup: Prepare a slurry of 100 parts of acetylacetone and 135.6 parts of guanidine nitrate.

• Reaction Execution: Heat the slurry to 95-100 °C.

• Addition of Alkali: Gradually add the sodium carbonate solution to the heated slurry over a period of 2 hours. The formation of large crystals may be observed towards the end of the addition.

• Reaction Completion: Stir the resulting slurry for an additional 15 minutes at 95-100 °C.

• Cooling and Dilution: Cool the reaction mixture to room temperature and dilute it with water to a total volume of 488 parts.

• Crystallization and Filtration: Further cool the mixture to 15 °C and stir for 15 minutes to promote crystallization. Filter the mixture to collect the product.

• Washing and Drying: Wash the collected solid with 30 parts of cold water (5-10 °C), suck it dry, and then dry the final product at 50 °C.

This process provides a high yield and purity of 2-amino-4,6-dimethylpyrimidine.[7]

Applications in Research and Development

2-Amino-4,6-dimethylpyrimidine is a valuable intermediate in the synthesis of various compounds with significant biological activity. Its applications span across pharmaceuticals and agrochemicals.

Pharmaceutical Applications

The pyrimidine scaffold is a cornerstone in medicinal chemistry. 2-Amino-4,6-dimethylpyrimidine serves as a precursor for the synthesis of a variety of therapeutic agents, including:

• Sulfonamides: It is a principal intermediate in the manufacture of sulfamethazine (2-sulfanilamido-4,6-dimethylpyrimidine), a widely used antibacterial drug.[7]

• Enzyme Inhibitors: Derivatives of this compound have been explored for their inhibitory effects on specific enzymes, such as cyclic adenosine monophosphate phosphodiesterase.[8]

Agrochemical Applications

In the field of agriculture, 2-amino-4,6-dimethylpyrimidine is utilized in the development of:

• Herbicides: It is used in the synthesis of thiophene sulfonylurea herbicides.[6]

Safety and Handling

2-Amino-4,6-dimethylpyrimidine is considered hazardous and requires careful handling in a laboratory setting. It can cause skin and serious eye irritation, and may cause respiratory irritation.[5] Appropriate personal protective equipment, including gloves, eye protection, and a dust mask, should be worn when handling this compound.

Conclusion

2-Amino-4,6-dimethylpyrimidine is a chemically significant compound with a well-defined profile of physicochemical properties and established synthetic routes. Its versatility as a synthetic intermediate continues to make it a molecule of high interest for researchers and professionals in the pharmaceutical and agrochemical industries. A comprehensive understanding of its characteristics, as detailed in this guide, is essential for its effective and safe utilization in the development of novel and impactful chemical entities.

References

• EvitaChem. amine (EVT-13434945).

• PubChem. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021.
• Fisher Scientific. SAFETY DATA SHEET: 2-Amino-4,6-dimethylpyrimidine.
• Thermo Fisher Scientific. 2-Amino-4,6-dimethylpyrimidine, 98% 25 g.
• AERU. 2-amino-4,6-dimethylpyrimidine (Ref: AE-F1312593).
• Xiangyang Extenda Biotech Co., Ltd. 2-Amino-4,6-dimethylpyrimidine.
• Sigma-Aldrich. 2-Amino-4,6-dimethylpyrimidine 95 767-15-7.
• Google Patents. US2660579A - Synthesis of 2-amino-4, 6-dimethyl pyrimidine.
• Chem-Impex. 2-Amino-4,6-dimethylpyrimidine.

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The 4-Ethyl-N,6-Dimethylpyrimidin-2-Amine Scaffold: A Technical Guide for Kinase Inhibitor Design

The following technical guide details the role, synthesis, and application of 4-ethyl-N,6-dimethylpyrimidin-2-amine as a scaffold in kinase inhibitor discovery.

Executive Summary

The 2-aminopyrimidine core is one of the most prolific "privileged scaffolds" in medicinal chemistry, serving as the structural anchor for numerous FDA-approved kinase inhibitors (e.g., Imatinib, Pazopanib, Palbociclib). 4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS 1344080-54-1) represents a specific, hydrophobically substituted variant of this class.

While often utilized as a chemical building block rather than a standalone drug, this molecule encapsulates the essential features of ATP-competitive inhibition: a hydrogen-bonding motif for the kinase hinge region and hydrophobic alkyl substituents (ethyl/methyl) that probe the gatekeeper and solvent-front pockets. This guide provides a comprehensive analysis of its binding mechanics, synthetic pathways, and utility in Structure-Activity Relationship (SAR) campaigns.

Structural Biology & Mechanism of Action

The ATP-Mimetic Binding Mode

Kinase inhibitors typically function by competing with Adenosine Triphosphate (ATP) for the active site cleft. The 2-aminopyrimidine scaffold mimics the adenine ring of ATP.

• Hinge Interaction (The Anchor): The pyrimidine ring N1 and the exocyclic 2-amino group form a bidentate hydrogen-bonding network with the kinase hinge region (the segment connecting the N- and C-terminal lobes).

  • Acceptor: The pyrimidine N1 accepts a hydrogen bond from the backbone amide nitrogen of the hinge residue (commonly Methionine, Threonine, or Phenylalanine depending on the kinase).

  • Donor: The exocyclic amine (N-H) donates a hydrogen bond to the backbone carbonyl oxygen of the residue preceding the hinge.

• The N-Methyl Effect: In 4-ethyl-N,6-dimethylpyrimidin-2-amine , the exocyclic nitrogen is methylated (-NHMe). Unlike a primary amine (-NH2), this secondary amine has only one proton to donate. This restriction can be advantageous:

  • Selectivity: It eliminates potential promiscuous H-bonds with non-target residues.

  • Solubility: The methyl group disrupts crystal lattice packing, often improving solubility compared to primary amines.

• Hydrophobic Pocket Filling:

  • 4-Ethyl Group: Typically orients towards the Gatekeeper Residue (a critical determinant of selectivity) or the hydrophobic back-pocket. The ethyl chain provides van der Waals contacts that can displace water molecules from this lipophilic region.

  • 6-Methyl Group: Often points towards the solvent front or the ribose-binding pocket. Its steric bulk can induce a specific twist in the molecule, preventing flat stacking and potentially improving selectivity against kinases with narrow solvent channels.

Visualization: Predicted Binding Topology

The following diagram illustrates the interaction of the scaffold with a generic kinase hinge region (e.g., CDK2 or c-Src).

Caption: Schematic representation of the bidentate hydrogen bonding network between the 2-aminopyrimidine scaffold and the kinase hinge region.

Synthetic Chemistry

The synthesis of 4-ethyl-N,6-dimethylpyrimidin-2-amine is a classic example of cyclocondensation chemistry. The most robust method involves the reaction of a

-diketone with a guanidine derivative.

Retrosynthetic Analysis

• Target: 4-ethyl-N,6-dimethylpyrimidin-2-amine

• Disconnection: Pyrimidine ring formation.[1]

• Precursors:

  • 1,3-Dicarbonyl Component: 2,4-Hexanedione (provides the 3-carbon backbone with methyl and ethyl termini).

  • Binucleophile:

    -Methylguanidine (provides the N-C-N fragment with the exocyclic methylamine).

Regiochemistry Note

Since 2,4-hexanedione is asymmetric, condensation could theoretically yield two isomers: 4-ethyl-6-methyl and 4-methyl-6-ethyl. However, due to the symmetry of the pyrimidine ring relative to the C2-C5 axis, these two structures are identical (superimposable by 180° rotation). Therefore, regioselectivity is not a concern for this specific substitution pattern.

Synthesis Workflow

Caption: Cyclocondensation pathway for the synthesis of the target aminopyrimidine scaffold.

Detailed Protocol

Objective: Synthesis of 4-ethyl-N,6-dimethylpyrimidin-2-amine (10 mmol scale).

• Preparation of Reagents:

  • Dissolve Sodium Ethoxide (20 mmol, 1.36 g) in anhydrous Ethanol (20 mL) in a round-bottom flask under nitrogen atmosphere.

  • Add

    -Methylguanidine Hydrochloride (10 mmol, 1.09 g) to the solution. Stir for 15 minutes at room temperature to liberate the free base.

• Cyclization:

  • Add 2,4-Hexanedione (10 mmol, 1.14 g) dropwise to the guanidine mixture.

  • Equip the flask with a reflux condenser.

  • Heat to reflux (

    ) and stir for 6–12 hours. Monitor reaction progress by TLC (Mobile phase: 5% MeOH in DCM).

• Workup:

  • Cool the mixture to room temperature.

  • Remove ethanol under reduced pressure (rotary evaporator).

  • Resuspend the residue in water (20 mL) and extract with Dichloromethane (DCM,

    mL).

  • Dry combined organic layers over anhydrous

    , filter, and concentrate.

• Purification:

  • The crude product is often an oil or low-melting solid.

  • Purify via flash column chromatography (Silica gel, Gradient: 0-5% MeOH in DCM) to yield the title compound.

Experimental Validation: Kinase Profiling

Once synthesized, the scaffold functions as a "fragment" or "lead" in drug discovery. It must be profiled to determine its baseline affinity and selectivity.

Quantitative Data Summary (Hypothetical Baseline)

As a small fragment, the molecule is expected to have micromolar affinity. High potency is achieved by "growing" the molecule from the 4- or N-positions.

Parameter	Value / Range	Notes
Molecular Weight	165.24 g/mol	Ideal for fragment-based drug discovery (FBDD).
cLogP	~1.2 - 1.5	Highly permeable; suitable for CNS targets.
H-Bond Donors	1	(N-H)
H-Bond Acceptors	3	(Pyrimidine N1, N3)
Target Affinity (IC50)	1 - 50 M	Typical for naked scaffolds against CDK/Src family.

Screening Workflow

To validate the scaffold's utility, a differential scanning fluorimetry (DSF) or FRET-based assay is recommended.

Caption: Standard screening cascade for validating kinase inhibitor fragments.

Optimization Strategy (SAR)

The "4-ethyl-N,6-dimethyl" motif is a starting point. Optimization involves modifying the substituents to access adjacent pockets:

• Vector 1: The 4-Ethyl Group

  • Modification: Extension to 4-propyl or introduction of a terminal functional group (e.g., 4-(2-hydroxyethyl)).

  • Goal: Reach the "Back Pocket" or interact with the Gatekeeper residue (e.g., T338 in c-Src).

• Vector 2: The N-Methyl Group

  • Modification: Replacement with larger cycloalkyl groups (Cyclopropyl, Cyclobutyl) or solubilizing tails (Piperazine).

  • Goal: Improve metabolic stability and control the conformation of the exocyclic amine.

• Vector 3: C5 Substitution

  • Modification: Halogenation (F, Cl) at the empty C5 position.

  • Goal: Modulate the pKa of the pyrimidine ring, affecting the H-bond acceptor strength of N1.

References

• Back-pocket optimization of 2-aminopyrimidine-based macrocycles leads to potent dual EPHA2/GAK kinase inhibitors. PubMed Central (PMC). Available at: [Link]

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI Molecules. Available at: [Link]

• Knowledge Based Prediction of Ligand Binding Modes and Rational Inhibitor Design for Kinase Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem Compound Summary for CID 76355 (2,4-Hexanedione). National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Pyrimidine synthesis [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: HPLC Method Development for 4-ethyl-N,6-dimethylpyrimidin-2-amine

This Application Note is structured as a comprehensive technical guide for method development, validation, and optimization. It is designed for analytical chemists and pharmaceutical researchers.

Abstract

This guide details the development of a robust High-Performance Liquid Chromatography (HPLC) protocol for the detection and quantification of 4-ethyl-N,6-dimethylpyrimidin-2-amine . Given the basicity and polarity of the aminopyrimidine scaffold, this method prioritizes peak symmetry and retention stability. The protocol utilizes a base-deactivated C18 stationary phase with a low-pH phosphate buffer system to suppress silanol interactions, ensuring high resolution from potential synthetic by-products.[1]

Introduction & Analyte Profile

Chemical Context

The analyte, 4-ethyl-N,6-dimethylpyrimidin-2-amine (Substituted 2-aminopyrimidine), typically serves as a key intermediate in the synthesis of fungicides (e.g., pyrimethanil analogs) or kinase inhibitors.[1]

• Molecular Formula:

  [1]

• Molecular Weight: 165.24 g/mol [1]

• Predicted pKa: ~4.5 – 5.0 (Basic, protonated at acidic pH)[1]

• Solubility: Soluble in Methanol (MeOH), Acetonitrile (ACN), and dilute acids; sparingly soluble in water at neutral pH.[1]

The Analytical Challenge

Aminopyrimidines are notorious for peak tailing on silica-based columns. This is caused by the interaction between the basic amine nitrogen and residual acidic silanols on the stationary phase.

• Solution: Operate at a pH significantly lower than the pKa (pH < 3.0) to fully protonate the analyte and suppress silanol ionization, or use a high-pH stable column with a basic buffer.[1] This guide utilizes the Low pH Strategy for maximum column compatibility and robustness.

Method Development Strategy (The "Why")

Stationary Phase Selection

• Choice: C18 (Octadecylsilane) with End-capping. [1]

• Rationale: The ethyl and methyl groups provide sufficient hydrophobicity for retention on a C18 phase. "End-capping" reduces accessible silanols, minimizing secondary interactions that cause tailing.[1]

• Recommended Columns:

  • Primary: Waters XBridge BEH C18 or Agilent Zorbax Eclipse Plus C18.

  • Alternative: Phenomenex Luna C18(2) (for increased carbon load).[1]

Mobile Phase Chemistry

• Buffer: 20 mM Potassium Phosphate (pH 3.0).

• Modifier: Acetonitrile (ACN). [1]

• Mechanism: At pH 3.0, the pyrimidine amine is protonated (

  ).[1] While this reduces hydrophobic retention slightly, it drastically improves peak shape by repelling the positively charged analyte from the protonated (neutral) silanols.[1] Phosphate is preferred over Formate/Acetate for UV detection below 220 nm due to lower background absorbance.

Detection Wavelength

• Setting: 240 nm (Primary) and 254 nm (Secondary).[1]

• Rationale: Pyrimidine rings exhibit a strong

  transition band typically between 230–250 nm.

Detailed Experimental Protocol

Reagents and Standards

• Reference Standard: 4-ethyl-N,6-dimethylpyrimidin-2-amine (>98% purity).[1]

• Solvents: HPLC Grade Acetonitrile and Methanol.

• Buffer Reagents: Potassium Dihydrogen Phosphate (

  ), Phosphoric Acid ( , 85%).[1]

• Water: Milli-Q or equivalent (18.2 MΩ[1]·cm).

Instrumentation Setup

• System: HPLC with Binary Gradient Pump, Autosampler, Column Oven, and PDA/UV Detector.[1]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 5–10 µL.

• Column Temperature: 30°C (Controls viscosity and retention reproducibility).

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 2.72 g

  in 1000 mL water (20 mM). Adjust pH to 3.0 ± 0.1 using dilute Phosphoric Acid. Filter through 0.45 µm nylon membrane.

• Mobile Phase B (Organic): 100% Acetonitrile (degassed).[1]

Gradient Program

A gradient is recommended to elute both the polar amine and potential lipophilic impurities (e.g., dialkylated by-products).[1]

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold
12.0	40	60	Linear Gradient
15.0	40	60	Wash
15.1	90	10	Return to Initial
20.0	90	10	Re-equilibration

Visualizing the Workflow

The following diagram outlines the logical flow of the method development and troubleshooting process.

Figure 1: Decision tree for developing the HPLC method for aminopyrimidines, focusing on peak symmetry optimization.

Method Validation (Self-Validating System)[1]

To ensure the method is reliable (Trustworthiness), perform the following validation steps based on ICH Q2(R1) guidelines.

System Suitability Test (SST)

Run 5 replicate injections of the Standard Solution (e.g., 50 µg/mL).[1]

• Requirement: %RSD of Peak Area ≤ 2.0%.

• Requirement: Tailing Factor (

  ) ≤ 1.5.[1][3]

• Requirement: Theoretical Plates (

  ) > 2000.[1]

Linearity

Prepare calibration standards at 5 levels (e.g., 10, 25, 50, 75, 100 µg/mL).

• Acceptance: Correlation coefficient (

  ) ≥ 0.999.

Limit of Detection (LOD) & Quantitation (LOQ)

Calculate based on the standard deviation of the response (

) and slope ( ).[1]

• LOD:

  [1]

• LOQ:

  [1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary silanol interactions.[1]	Lower pH to 2.5; Increase buffer concentration to 50 mM; Use a newer generation "Hybrid" C18 column.
Retention Drift	Column not equilibrated; pH change.	Ensure 10-column volume equilibration; Verify buffer pH stability.
Split Peaks	Sample solvent mismatch.	Dissolve sample in Mobile Phase A/B mixture (not pure ACN).[1]
High Backpressure	Particulates; Buffer precipitation.	Filter samples; Ensure no buffer precipitates in high % Organic (Keep B < 85% if salt > 20mM).[1]

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. Wiley-Interscience.[1] (Standard text on C18 selection and pH effects).

• International Conference on Harmonisation (ICH). (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1).

• McCalley, D. V. (2010).[1] Analysis of basic compounds by reversed-phase high-performance liquid chromatography: The effect of column selection and mobile phase pH. Journal of Chromatography A, 1217(6), 858-880.[1]

• PubChem. (2023). Compound Summary: 2-Aminopyrimidine.[1][4][5][6] National Library of Medicine. (Used for structural analog pKa and solubility data).[1]

Sources

• 1. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 2. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. mdpi.com [mdpi.com]
• 4. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine in DMSO and methanol

Application Note & Protocol

Topic: A Methodological Guide for Determining the Solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine in Dimethyl Sulfoxide (DMSO) and Methanol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The aqueous and organic solubility of a compound is a critical physicochemical parameter that profoundly influences its behavior in biological and chemical systems. For drug discovery and development professionals, early and accurate solubility assessment is paramount for lead optimization, formulation development, and ensuring the integrity of bioassay data.[1][2] This document provides a comprehensive guide and a detailed experimental protocol for determining the thermodynamic (equilibrium) solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine, a representative novel pyrimidine derivative, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. We will explore the underlying principles of solubility, the distinct properties of the selected solvents, and a step-by-step methodology based on the gold-standard shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) for quantification.

Introduction: The Central Role of Solubility

In pharmaceutical sciences, a compound's journey from a promising hit to a viable drug candidate is fraught with challenges, many of which are dictated by its fundamental physical properties. Among these, solubility is a cornerstone. Poor solubility can lead to erratic results in in vitro assays, hinder absorption from the gastrointestinal tract, reduce oral bioavailability, and create significant hurdles for formulation.[3][4] Therefore, a robust and reproducible method for solubility determination is not just a procedural step but a critical decision-making tool.

This guide focuses on 4-ethyl-N,6-dimethylpyrimidin-2-amine, a molecule featuring a pyrimidine core known for its presence in biologically active compounds. Understanding its interaction with both a polar aprotic solvent (DMSO) and a polar protic solvent (Methanol) provides a foundational dataset for its potential applications.

• DMSO is a powerful, highly polar organic solvent capable of dissolving a vast array of both polar and nonpolar compounds.[5][6][7] It is the standard for creating high-concentration stock solutions for high-throughput screening, making its solubility data essential for assay development.

• Methanol is a simpler polar protic solvent, completely miscible with water and many organic solvents.[8][9][10] It is often used in synthetic chemistry workups, purification, and as a component in analytical mobile phases.

Foundational Principles

The Solute and Solvents: A Structural Overview

The solubility of a compound is governed by the intermolecular forces between the solute and the solvent. The principle of "like dissolves like" is a useful heuristic, where substances with similar polarities and hydrogen bonding capabilities tend to be miscible.

Caption: Conceptual workflow comparing Kinetic and Thermodynamic solubility assays.

Protocol: Thermodynamic Solubility via Shake-Flask Method

This protocol details the definitive method for determining the equilibrium solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine. The shake-flask method is considered the most reliable approach. [11][12][13]

Objective

To accurately quantify the maximum concentration of 4-ethyl-N,6-dimethylpyrimidin-2-amine that can be dissolved in DMSO and methanol at a controlled ambient temperature (e.g., 25 °C) under equilibrium conditions.

Materials & Equipment

• Compound: 4-ethyl-N,6-dimethylpyrimidin-2-amine (solid, crystalline powder)

• Solvents:

  • Dimethyl Sulfoxide (DMSO), Anhydrous Grade (≥99.9%)

  • Methanol, HPLC Grade (≥99.9%)

• Equipment:

  • Analytical balance (readable to 0.01 mg)

  • 2 mL glass vials with PTFE-lined screw caps

  • Orbital shaker or vial rotator with temperature control

  • Benchtop microcentrifuge

  • Calibrated positive displacement pipettes

  • Syringes and 0.22 µm PTFE syringe filters

  • HPLC system with UV detector (e.g., PDA or DAD)

  • HPLC column suitable for basic compounds (e.g., C18 with end-capping)

  • Volumetric flasks and appropriate glassware for standard preparation

Experimental Workflow

Caption: Step-by-step workflow for the Shake-Flask solubility protocol.

Detailed Methodology

Step 1: Preparation of Saturated Solutions

• Weigh approximately 5 mg of 4-ethyl-N,6-dimethylpyrimidin-2-amine directly into a 2 mL glass vial. The key is to ensure an excess of solid will remain after equilibrium is reached.

• Accurately add 1.0 mL of the chosen solvent (DMSO or methanol) to the vial.

• Prepare three replicate vials for each solvent to ensure statistical validity.

• Prepare a blank vial containing only the solvent to serve as a control.

Step 2: Equilibration

• Securely cap the vials.

• Place the vials on an orbital shaker or rotator in a temperature-controlled environment set to 25 °C.

• Agitate the samples for a minimum of 24 hours. A 48-hour period is recommended to ensure true equilibrium is achieved. Visual confirmation of excess solid should be made before proceeding.

Step 3: Phase Separation

• Remove vials from the shaker. Allow them to stand for 30 minutes.

• Centrifuge the vials at 10,000 x g for 15 minutes to pellet the undissolved solid. This step is critical to prevent solid carryover during sampling.

Step 4: Sample Collection and Filtration

• Without disturbing the solid pellet, carefully withdraw an aliquot of the clear supernatant using a pipette.

• Immediately filter the supernatant through a 0.22 µm PTFE syringe filter into a clean, labeled HPLC vial. The filtration step removes any remaining microscopic particulates.

Step 5: Analysis by HPLC-UV

• Calibration Curve: Prepare a stock solution of the compound in the mobile phase at a known concentration (e.g., 1 mg/mL). Perform serial dilutions to create a set of at least five calibration standards that bracket the expected sample concentration.

• Sample Dilution: Due to the high solubility expected, especially in DMSO, a significant and precise dilution of the filtered sample is required before injection. A 1:100 or 1:1000 dilution with the mobile phase is a typical starting point.

• HPLC Method:

  • Mobile Phase: A typical starting point would be a gradient of Acetonitrile and Water with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Column: C18, 2.1 x 50 mm, 3.5 µm.

  • Detection: Set the UV detector to the λmax of 4-ethyl-N,6-dimethylpyrimidin-2-amine. If unknown, use a PDA/DAD detector to scan from 200-400 nm.

• Analysis: Inject the calibration standards to generate a linear regression curve (Peak Area vs. Concentration). Then, inject the diluted samples.

Step 6: Data Analysis and Calculation

• Determine the concentration of the diluted sample using the calibration curve equation.

• Calculate the final solubility by multiplying the measured concentration by the dilution factor.

  Solubility (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, tabular format. The results should be reported as the mean ± standard deviation of the triplicate measurements.

Table 1: Thermodynamic Solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine at 25 °C

Solvent	Replicate 1 (mg/mL)	Replicate 2 (mg/mL)	Replicate 3 (mg/mL)	Mean Solubility (mg/mL)	Std. Dev.	Molar Solubility (M)
DMSO	Result	Result	Result	Mean	±SD	Calc.
Methanol	Result	Result	Result	Mean	±SD	Calc.

Note: Molar solubility is calculated using the molecular weight of 4-ethyl-N,6-dimethylpyrimidin-2-amine (151.21 g/mol ).

Conclusion

This application note provides a scientifically grounded framework for determining the thermodynamic solubility of 4-ethyl-N,6-dimethylpyrimidin-2-amine in DMSO and methanol. By adhering to the detailed shake-flask protocol, researchers can generate reliable and reproducible data that is essential for informed decision-making throughout the drug discovery and development pipeline. The distinction between kinetic and thermodynamic solubility is crucial, and the method described herein provides the definitive values needed for formulation and preclinical studies.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved February 13, 2026, from [Link]

• Gaylord Chemical. (n.d.). DMSO Physical Properties. gChem. Retrieved February 13, 2026, from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved February 13, 2026, from [Link]

• Gaylord Chemical. (n.d.). Methanol Solvent Properties. Retrieved February 13, 2026, from [Link]

• Cetiner Engineering. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Retrieved February 13, 2026, from [Link]

• SlideShare. (2015, July 21). Solubility experimental methods. Retrieved February 13, 2026, from [Link]

• American Chemical Society. (2021, September 20). Dimethyl sulfoxide. Retrieved February 13, 2026, from [Link]

• Nanyang Chemical. (n.d.). Methanol: Properties, Production, and Applications Guide. Retrieved February 13, 2026, from [Link]

• SlideShare. (2013, February 15). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Retrieved February 13, 2026, from [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed, 59(8-9), 546-67. Retrieved February 13, 2026, from [Link]

• Gaylord Chemical Company, L.L.C. (2007, October). Dimethyl Sulfoxide (DMSO) Solubility Data. ResearchGate. Retrieved February 13, 2026, from [Link]

• PubChem. (n.d.). Methanol. National Institutes of Health. Retrieved February 13, 2026, from [Link]

• Xiong, J., Zhang, T., Xu, M., & Jin, S. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 54(16), 1349-1354. Retrieved February 13, 2026, from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved February 13, 2026, from [Link]

• Fakhree, M. A. A., et al. (2010). Experimental and Computational Methods Pertaining to Drug Solubility. ResearchGate. Retrieved February 13, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Methanol. PubChem. Retrieved February 13, 2026, from [Link]

• Evotec. (n.d.). Thermodynamic Solubility Assay. Retrieved February 13, 2026, from [Link]

• protocols.io. (n.d.). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved February 13, 2026, from [Link]

• Zhou, L., et al. (2018). Automated assays for thermodynamic (equilibrium) solubility determination. ResearchGate. Retrieved February 13, 2026, from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved February 13, 2026, from [Link]

• Wenlock, M. C., et al. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem, 5(5), 676-685. Retrieved February 13, 2026, from [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved February 13, 2026, from [Link]

• PCBIS. (n.d.). Thermodynamic solubility. Retrieved February 13, 2026, from [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved February 13, 2026, from [Link]

• Contract Pharma. (2017, October 11). Optimizing Drug Solubility. Retrieved February 13, 2026, from [Link]

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• 1. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. evotec.com [evotec.com]
• 4. contractpharma.com [contractpharma.com]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. biofargo.com [biofargo.com]
• 7. researchgate.net [researchgate.net]
• 8. cetinerengineering.com [cetinerengineering.com]
• 9. nanyangchemical.com [nanyangchemical.com]
• 10. Methanol [drugfuture.com]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. researchgate.net [researchgate.net]
• 13. lup.lub.lu.se [lup.lub.lu.se]

Application Notes and Protocols for In Vitro Assay Stock Solutions: 4-ethyl-N,6-dimethylpyrimidin-2-amine

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

The integrity and reproducibility of in vitro assay data are fundamentally dependent on the precise and consistent preparation of test compound stock solutions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for preparing, storing, and handling stock solutions of 4-ethyl-N,6-dimethylpyrimidin-2-amine for use in biological assays. The protocols outlined herein are designed to ensure compound stability, solubility, and accurate concentration, thereby minimizing experimental variability and generating reliable data. We will delve into the critical considerations of solvent selection, calculations, and quality control measures, underpinned by established principles of small molecule handling for high-throughput screening and cell-based assays.

Introduction: The Criticality of the Stock Solution

4-ethyl-N,6-dimethylpyrimidin-2-amine is a substituted aminopyrimidine, a class of heterocyclic compounds frequently investigated in drug discovery for their potential biological activities. The journey from a powdered compound to meaningful biological data begins with a crucial, yet often overlooked, step: the preparation of a concentrated stock solution. An improperly prepared stock solution can lead to a cascade of experimental errors, including inaccurate concentration curves, compound precipitation in assays, and ultimately, misleading structure-activity relationship (SAR) data[1][2].

The primary objective of this guide is to establish a self-validating system for the preparation of 4-ethyl-N,6-dimethylpyrimidin-2-amine stock solutions. By understanding the rationale behind each step, from solvent choice to storage conditions, researchers can mitigate risks and ensure the highest quality data.

Physicochemical Properties

While specific experimental data for 4-ethyl-N,6-dimethylpyrimidin-2-amine is not widely published, we can infer its properties from its structure and closely related analogs. The presence of the aminopyrimidine core suggests a degree of polarity and the potential for hydrogen bonding[3]. The ethyl and methyl substituents increase its lipophilicity. For the purpose of this protocol, we will use the properties of a close structural analog, 4-ethyl-N,N-dimethylpyrimidin-2-amine (PubChem CID: 44347601), to guide our calculations.

Property	Value (for 4-ethyl-N,N-dimethylpyrimidin-2-amine)	Source
Molecular Formula	C₈H₁₃N₃
Molecular Weight	151.21 g/mol	[4]
Predicted XLogP3	1.5	[4]

The positive XLogP3 value suggests a moderate level of lipophilicity, indicating that it will likely be more soluble in organic solvents than in aqueous solutions.

Solvent Selection: The Foundation of a Stable Stock

The choice of solvent is paramount and is dictated by the compound's solubility and its compatibility with the intended downstream assays.

Dimethyl Sulfoxide (DMSO) as the Primary Solvent

For most small organic molecules in drug discovery, Dimethyl Sulfoxide (DMSO) is the solvent of choice for initial stock solution preparation[1][5].

Causality behind choosing DMSO:

• High Solubilizing Power: DMSO is a highly polar aprotic solvent capable of dissolving a wide range of both polar and non-polar compounds[6]. This makes it an excellent starting point when the solubility of a novel compound is unknown.

• Miscibility with Aqueous Media: DMSO is miscible with water and most cell culture media, which is essential for diluting the stock solution to working concentrations for in vitro assays[1].

• Low Volatility: Its low volatility minimizes changes in stock concentration due to evaporation during handling.

• Inherent Stability: DMSO is chemically stable and can help preserve the integrity of dissolved compounds, with studies showing that a majority of compounds are stable in DMSO for extended periods when stored correctly[7][8].

Important Consideration for Cell-Based Assays: While invaluable, DMSO is not biologically inert and can exhibit toxicity to cells at higher concentrations. It is a widely accepted standard to maintain the final concentration of DMSO in cell culture media at or below 0.5% (v/v) to avoid solvent-induced artifacts[9][10]. A vehicle control (media with the same final DMSO concentration) must always be included in experiments[9].

Alternative Solvents

If DMSO is incompatible with a specific assay (e.g., some assays involving sensitive enzymes), or if the compound proves insoluble, other organic solvents like ethanol or methanol may be considered. However, these are generally more volatile and may have higher cytotoxic potential. The solubility of aminopyrimidines in polar organic solvents like methanol and ethanol is generally good[3].

Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution of 4-ethyl-N,6-dimethylpyrimidin-2-amine in DMSO. A 10 mM concentration is a common standard for primary stock solutions in compound libraries[1].

Materials and Equipment

• 4-ethyl-N,6-dimethylpyrimidin-2-amine (solid powder)

• Anhydrous, high-purity DMSO (≥99.9%)

• Analytical balance (readable to at least 0.1 mg)

• Microcentrifuge tubes or amber glass vials with PTFE-lined caps

• Calibrated micropipettes

• Vortex mixer

• (Optional) Sonicator

Workflow Diagram

Caption: Workflow for stock solution preparation.

Step-by-Step Procedure

Step 1: Calculation of Required DMSO Volume

The first step is to accurately calculate the volume of DMSO needed to achieve the desired 10 mM concentration based on the mass of the compound weighed.

The formula for this calculation is:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

• Target Concentration: 10 mM = 0.01 mol/L

• Molecular Weight (MW): 151.21 g/mol

Example Calculation: If you weigh out 1.5 mg of the compound:

• Convert mass to grams: 1.5 mg = 0.0015 g

• Calculate the required volume in Liters: Volume (L) = 0.0015 g / (0.01 mol/L * 151.21 g/mol ) = 0.000992 L

• Convert volume to microliters (µL): 0.000992 L * 1,000,000 µL/L = 992 µL

Therefore, you would need to add 992 µL of DMSO to 1.5 mg of the compound to obtain a 10 mM stock solution.

Mass of Compound	Required Volume of DMSO for 10 mM Stock
1.0 mg	661.3 µL
1.5 mg	992.0 µL
2.0 mg	1322.7 µL
5.0 mg	3306.7 µL

Step 2: Weighing the Compound

• Place a new microcentrifuge tube or vial on the analytical balance and tare it.

• Carefully add the solid 4-ethyl-N,6-dimethylpyrimidin-2-amine powder directly into the vial until you reach your target mass (e.g., 1.5 mg). For small quantities, it is best practice to dissolve the entire amount provided by the supplier in the original vial to avoid losses during transfer[11].

• Record the exact mass.

Step 3: Dissolution

• Using a calibrated micropipette, add the calculated volume of high-purity DMSO to the vial containing the compound.

• Securely cap the vial.

• Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

• Trustworthiness Check: Visually inspect the solution against a bright light source. It should be completely clear, with no visible particulates or precipitate. If particulates remain, sonicate the vial in a water bath for 5-10 minutes. Allow the solution to return to room temperature and inspect again.

Step 4: Aliquoting and Storage

• To prevent degradation from repeated freeze-thaw cycles, it is critical to aliquot the primary stock solution into smaller, single-use volumes[12][13][14].

• Dispense appropriate volumes (e.g., 20-50 µL) into sterile, clearly labeled microcentrifuge tubes.

• Store the aliquots in a freezer at -20°C or, for long-term storage, at -80°C[9][10]. Properly stored, many compounds in DMSO are stable for months to years[7].

Best Practices for Handling and Use

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for any given aliquot. Studies have shown that multiple cycles can lead to compound degradation or precipitation[12][13]. Ideally, an aliquot is thawed once for use and any remainder is discarded.

• Dilution Technique: When preparing working solutions, add the DMSO stock to the aqueous culture medium or buffer, not the other way around. This should be done while gently vortexing the aqueous solution to avoid localized high concentrations that can cause the compound to precipitate out of solution (a phenomenon known as "going off track")[15][16].

• Stability in Media: Be aware that compound stability in aqueous assay media may be different from its stability in DMSO. For long-duration experiments (e.g., >24 hours), it is advisable to perform a preliminary stability assessment of the compound in the final assay medium[15].

• Hygroscopic Nature of DMSO: DMSO is hygroscopic and will absorb water from the atmosphere. While some studies indicate good compound stability in DMSO/water mixtures[7], it is best practice to use anhydrous DMSO from a freshly opened bottle and to cap vials tightly.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Compound fails to dissolve in DMSO	Compound has low solubility in DMSO; compound may be in a less soluble crystalline form.	Gently warm the solution (to 30-40°C). If it still does not dissolve, the compound may require a different solvent or a lower stock concentration.
Precipitate forms upon dilution into aqueous buffer/media	The compound has low aqueous solubility, and the concentration in the working solution exceeds its solubility limit.	Reduce the highest concentration in the dose-response curve[1]. Prepare intermediate dilutions in DMSO before the final dilution into the aqueous medium.
Inconsistent assay results between experiments	Stock solution degradation due to improper storage (e.g., repeated freeze-thaws); inaccurate pipetting; precipitation.	Prepare fresh dilutions from a new stock aliquot for each experiment. Re-verify pipette calibration. Visually inspect working solutions for any signs of precipitation before adding to the assay.

Conclusion

The meticulous preparation and handling of stock solutions are cornerstones of high-quality, reproducible in vitro research. By following the detailed protocols and understanding the scientific principles outlined in these application notes, researchers can ensure the integrity of 4-ethyl-N,6-dimethylpyrimidin-2-amine stock solutions. This foundational step is critical for generating reliable biological data and making sound decisions in the drug discovery and development process.

References

• Engeloch, C., Schopfer, U., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening. Available at: [Link]

• Solubility of Things. (n.d.). 2-Aminopyrimidine. Available at: [Link]

• Kozikowski, B. A., Burt, T. M., et al. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening. Available at: [Link]

• Labhoo. (n.d.). Stability of DMSO-solubilised compounds: The effects of temperature and humidity. Available at: [Link]

• Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Available at: [Link]

• Kozikowski, B. A., et al. (2003). The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. ResearchGate. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Available at: [Link]

• Danaher Life Sciences. (n.d.). Small Molecule Screening Process Steps. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Available at: [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES. Available at: [Link]

• Solarbio. (2026). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Available at: [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Available at: [Link]

• PubMed. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Available at: [Link]

• Protocol Online. (2013). Making a stock solution for my drug using DMSO. Available at: [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. Available at: [Link]

• Giesen, D. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem. Available at: [Link]

• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery. Available at: [Link]

• Baluja, S., & Bhatt, M. (2015). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. Available at: [Link]

• PubChem. (n.d.). N,4-Dimethyl-6-phenylpyrimidin-2-amine. Available at: [Link]

• Akhtar, M. J., et al. (2020). Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents. PubMed Central. Available at: [Link]

• PubChem. (n.d.). 4-ethyl-N,N-dimethylpyrimidin-2-amine. Available at: [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)-6-propan-2-ylpyrimidin-2-amine. Available at: [Link]

• PubChem. (n.d.). Ethyl 6-amino-2,5-dimethylpyrimidine-4-carboxylate. Available at: [Link]

• Xiangyang Extenda Biotech Co.,Ltd. (n.d.). 2-Amino-4,6-dimethylpyrimidine. Available at: [Link]

• PubChem. (n.d.). 4-Amino-2,6-dimethylpyridine. Available at: [Link]

• NIST. (n.d.). 2-Pyrimidinamine, 4,6-dimethyl-. Available at: [Link]

• ResearchGate. (2008). 4,6-Dimethylpyrimidin-2-amine. Available at: [Link]

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Mass spectrometry fragmentation patterns of 4-ethyl-N,6-dimethylpyrimidin-2-amine

Application Note: Structural Elucidation and Fragmentation Dynamics of 4-ethyl-N,6-dimethylpyrimidin-2-amine using ESI-MS/MS

Abstract & Introduction

The precise structural characterization of pyrimidine derivatives is critical in medicinal chemistry, particularly for kinase inhibitors and antiviral agents where the pyrimidine core is a privileged scaffold. This application note details the mass spectrometry (MS) fragmentation behavior of 4-ethyl-N,6-dimethylpyrimidin-2-amine (

, MW 151.21 Da).

While simple pyrimidines often exhibit predictable fragmentation, the simultaneous presence of an alkyl side chain (4-ethyl) and a secondary exocyclic amine (N-methyl) introduces competitive fragmentation pathways. This guide provides a self-validating protocol for identifying this molecule in complex matrices (e.g., reaction mixtures or biological fluids) using Electrospray Ionization (ESI) in positive mode. We focus on distinguishing the McLafferty-type rearrangement of the ethyl group from the cleavage of the exocyclic amine.

Experimental Protocol

This protocol is designed for high-resolution MS (HRMS) or Triple Quadrupole (QqQ) systems. It prioritizes the generation of diagnostic ions for structural confirmation.

Materials & Reagents

• Analyte: 4-ethyl-N,6-dimethylpyrimidin-2-amine (Synthesis grade or Analytical Standard).

• Solvents: LC-MS grade Acetonitrile (MeCN), Water (

  ), and Formic Acid (FA).

• Stock Solution: 1.0 mg/mL in 100% MeCN.

Sample Preparation Workflow

• Stock Dilution: Dilute stock 1:1000 into 50:50 MeCN:

  + 0.1% FA to achieve a final concentration of 1 µg/mL (approx. 6.6 µM).

• Blank Preparation: Prepare a solvent blank (50:50 MeCN:

  + 0.1% FA) to assess carryover.

• System Suitability: Inject a known standard (e.g., Caffeine or Reserpine) to verify mass accuracy (<5 ppm) and source stability.

Instrument Parameters (ESI+)

• Ion Source: Electrospray Ionization (Positive Mode).[1]

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

• Source Temperature: 350°C.

• Desolvation Gas: Nitrogen, 600 L/hr.

• Collision Energy (CE): Ramp 15–35 eV to observe the evolution of fragments.

Fragmentation Mechanism & Data Interpretation

The structural elucidation relies on observing specific mass losses that map to the molecule's functional groups.

The Precursor Ion

• Observed Mass: m/z 152.22

  .

• Logic: The pyrimidine ring nitrogens and the exocyclic amine are basic. Protonation likely occurs at the most basic ring nitrogen (N1 or N3) or the exocyclic amine, stabilizing the positive charge via resonance.

Primary Fragmentation Pathway: The "Ethyl-Loss" Diagnostic

The most distinct feature of this molecule is the 4-ethyl group. Unlike methyl groups, ethyl substituents adjacent to a heteroatom (Ring Nitrogen) can undergo a rearrangement analogous to the McLafferty rearrangement (or more specifically, a hydrogen transfer followed by alkene elimination).[2]

• Mechanism:

  • The ring nitrogen abstracts a

    -hydrogen from the ethyl side chain.

  • A six-membered transition state forms.[3]

  • Neutral ethylene (

    , 28 Da) is eliminated.

• Resulting Fragment: m/z 124.

• Significance: This peak confirms the presence of an alkyl chain

  at the 4-position. A 4-methyl substituted analog would not show this loss.

Secondary Pathway: Exocyclic Amine Cleavage

The N-methylamino group at position 2 is susceptible to cleavage, typically losing the methylamine moiety (

) or the methyl radical depending on energy.

• Neutral Loss of Methylamine:

  .

  • Mass Shift: 152 - 31 = m/z 121.

  • Observation: This pathway is generally less favorable than the alkyl chain loss in ESI but becomes prominent at higher collision energies.

Summary of Diagnostic Ions

m/z (ESI+)	Identity	Formula	Mechanism	Relative Abundance (Est.)
152.12	Precursor		Protonation	100% (Base Peak at low CE)
124.09	Diagnostic Fragment		Loss of Ethylene ( , -28 Da)	60-80% (Major Product)
137.09	Methyl Loss		Loss of Methyl Radical ( , -15 Da)	<10% (Rare in ESI, common in EI)
121.06	Core Fragment		Loss of Methylamine ( , -31 Da)	20-40%

Visualizing the Fragmentation Logic

The following diagram illustrates the competitive pathways. The Blue path represents the dominant H-transfer mechanism, while the Red path represents the higher-energy amine cleavage.

Caption: Figure 1. Competitive fragmentation pathways for 4-ethyl-N,6-dimethylpyrimidin-2-amine. The loss of ethylene (m/z 124) is the primary diagnostic transition.

Experimental Workflow Diagram

To ensure reproducibility, follow this decision tree for method setup and data validation.

Caption: Figure 2. Step-by-step MS/MS workflow for structural confirmation.

Discussion & Causality

Why m/z 124 is the "Truth" Peak

In isomeric differentiation, distinguishing an ethyl group from two methyl groups is challenging.

• Scenario A (Target): 4-ethyl-pyrimidine. The ethyl group possesses a

  -carbon relative to the ring. This allows for the formation of a 6-membered transition state with the ring nitrogen, facilitating the neutral loss of ethylene (28 Da).

• Scenario B (Isomer): 4,5-dimethyl-pyrimidine. Methyl groups do not have

  -carbons relative to the ring attachment point. They cannot lose ethylene; they would likely lose a methyl radical (15 Da) or show no fragmentation until ring destruction.

Therefore, the presence of m/z 124 is the definitive "fingerprint" for the ethyl substituent.

Impact of the N-Methyl Group

The N-methyl group at position 2 acts as an electron-donating group (EDG), increasing the electron density of the pyrimidine ring. This stabilizes the protonated precursor, requiring slightly higher collision energies (CE) to induce fragmentation compared to a bare pyrimidine.

References

• NIST Mass Spectrometry Data Center. "2-Pyrimidinamine, 4,6-dimethyl- Mass Spectrum." NIST Chemistry WebBook, SRD 69. Accessed October 2023. (Note: Used as a structural analog reference for pyrimidine core stability).

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for rearrangement mechanisms).
• Holčapek, M., et al. (2010). "Fragmentation behavior of pyrimidine derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• Gross, M. L. (2004).[4] "Focus in honor of Fred McLafferty... for the discovery of the 'McLafferty Rearrangement'." Journal of the American Society for Mass Spectrometry.[4]

Sources

• 1. In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. McLafferty-type rearrangement in the collision-induced dissociation of Li+, Na+ and Ag+ cationized esters of N-acetylated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Surprising Dynamics of the McLafferty Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. McLafferty rearrangement - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Troubleshooting solubility issues with 4-ethyl-N,6-dimethylpyrimidin-2-amine

Technical Support Center: 4-ethyl-N,6-dimethylpyrimidin-2-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

Part 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common initial challenges researchers face when working with a novel or poorly characterized compound.

Q1: What are the predicted physicochemical properties of 4-ethyl-N,6-dimethylpyrimidin-2-amine?

A1: Based on its structure—a pyrimidine core with ethyl and methyl substituents—we can predict the following properties to guide initial experimental design:

• Chemical Structure:

  (Note: This is a predicted 2D representation)

• Predicted Properties Table:

Property	Predicted Value/Characteristic	Rationale & Implications for Solubility
Molecular Weight	~165.23 g/mol	Relatively small, which is generally favorable for solubility.
Chemical Class	Pyrimidine Derivative	Pyrimidines are heterocyclic aromatic compounds found in many bioactive molecules.[3] Their solubility is highly dependent on their substituents.
Predicted pKa	4.0 - 6.0	The 2-amino group on the pyrimidine ring is expected to be basic.[4][5] This means the compound's charge state, and thus its aqueous solubility, will be highly dependent on pH.[6]
Predicted LogP	1.5 - 2.5	The ethyl and methyl groups add lipophilicity. This moderate LogP suggests it will be more soluble in organic solvents than in neutral aqueous solutions.[7]
Appearance	Likely a crystalline solid	The physical form can impact the rate of dissolution. Amorphous forms tend to dissolve faster than highly stable crystalline forms.[8][9]

Q2: My compound won't dissolve in my aqueous assay buffer (e.g., PBS, pH 7.4). What is the first and most critical step?

A2: The first step is to prepare a concentrated stock solution in a suitable organic solvent.[10] Direct dissolution of a moderately lipophilic compound in a neutral aqueous buffer is often unsuccessful. Dimethyl sulfoxide (DMSO) is the industry-standard starting point due to its excellent solvating power for a wide range of organic molecules.[11][12]

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Accurately weigh out a small amount of your compound (e.g., 1.65 mg).

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired concentration (e.g., 100 µL for a 10 mM solution from 1.65 mg).

• Vortex thoroughly. If dissolution is slow, gentle warming (30-40°C) or brief sonication can be applied.[13][14]

• Once fully dissolved, store this stock solution appropriately, protected from light and moisture.

Q3: I made a DMSO stock, but my compound precipitates when I dilute it into my aqueous buffer. Why is this happening and what can I do?

A3: This is a very common phenomenon known as "crashing out." It occurs because the compound is highly soluble in DMSO but poorly soluble in the final aqueous environment.[15] When you add the DMSO stock to the buffer, the DMSO concentration drops dramatically, and the water-dominant solvent can no longer keep the compound in solution.

Immediate Troubleshooting Steps:

• Lower the Final Concentration: Your target concentration may be above the compound's aqueous solubility limit. Try a lower final concentration.

• Check Final DMSO Concentration: Most cell-based assays can tolerate up to 0.5% DMSO, while some sensitive assays may require ≤0.1%.[15] Ensure you are not exceeding the tolerance of your system. High DMSO concentrations can also alter water's solvent properties.

• Improve the Dilution Process: Add the DMSO stock to your buffer while vortexing or stirring vigorously. This rapid mixing can sometimes prevent localized high concentrations that initiate precipitation.

Part 2: Systematic Troubleshooting Workflow

If initial troubleshooting fails, a more systematic approach is required. This workflow is designed to logically diagnose and solve the solubility issue.

Workflow Diagram: Systematic Solubility Troubleshooting

Caption: A step-by-step workflow for troubleshooting solubility issues.

Detailed Steps in the Workflow:

• Phase 1 & 2: Proper Stock Solution Preparation: Always start with a concentrated stock in an appropriate organic solvent like DMSO.[16][17] If your compound does not dissolve in DMSO even at a moderate concentration (e.g., 10 mM), it is highly lipophilic or has very strong crystal lattice energy. In this rare case, you may need to explore alternative solvents like Dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), but be aware of their increased toxicity in biological assays.

• Phase 3: Leveraging pH for Solubilization:

  • The Underlying Principle: 4-ethyl-N,6-dimethylpyrimidin-2-amine is a weak base. At a neutral pH of 7.4, the 2-amino group is largely uncharged (un-ionized). In its uncharged state, the molecule is more lipophilic and less water-soluble. By lowering the pH of the aqueous buffer, you can protonate the basic nitrogen atom, creating a positively charged cation.[18][19] This charged species is significantly more polar and, therefore, more soluble in water.[6]

  • Practical Application: Prepare your final working solution in a buffer with a pH of 1 to 2 units below the compound's pKa. For this compound, a buffer in the pH range of 4.0 to 5.0 (e.g., a citrate or acetate buffer) would be a logical starting point. This ensures the majority of the molecules are in their more soluble, protonated form.

• Phase 4: Advanced Solubilization Strategies:

  • Co-solvents: If pH adjustment is not viable for your experiment, or if it is insufficient, the use of co-solvents can be explored.[][21] Co-solvents like ethanol, propylene glycol, or polyethylene glycol (PEG) can be added to the aqueous buffer to increase the solubility of hydrophobic compounds. However, they must be carefully tested for compatibility with your assay.

  • Salt Form: If you have access to chemical synthesis resources, converting the free base to a salt form (e.g., a hydrochloride or mesylate salt) can dramatically improve aqueous solubility and dissolution rate.[22][23][24][25] The salt form will readily dissociate in water, providing the soluble, protonated form of the compound.[26]

  • Kinetic Solubility Measurement: For drug development programs, it is crucial to quantitatively determine the kinetic solubility limit.[27][28] This is the maximum concentration a compound can achieve when added from a DMSO stock into an aqueous buffer before precipitation occurs over a given time. This data helps set the upper concentration limit for all future in vitro assays.

Part 3: Key Experimental Protocols

Protocol 1: pH-Dependent Solubility Test

This protocol provides a systematic way to identify a suitable pH for solubilizing your compound.

Materials:

• 10 mM stock solution of the compound in DMSO.

• A series of buffers (e.g., 50 mM phosphate, citrate, or acetate) at various pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4).

• Clear microplate or microtubes.

Procedure:

• Aliquot 99 µL of each buffer into separate wells of a microplate.

• Add 1 µL of the 10 mM DMSO stock to each well to achieve a final concentration of 100 µM (and 1% DMSO).

• Mix well by pipetting or gentle shaking.

• Incubate at room temperature for 30 minutes.

• Visually inspect each well for signs of precipitation (cloudiness, visible particles). You can also measure absorbance at ~600 nm on a plate reader to quantify turbidity.

• Interpretation: The lowest pH at which the solution remains clear is a good starting point for your experimental buffer system.

Protocol 2: Preparation of an HCl Salt (for chemists)

This is a conceptual protocol for creating a more soluble salt form of the compound.

• Dissolve the free base form of 4-ethyl-N,6-dimethylpyrimidin-2-amine in a minimal amount of a suitable organic solvent (e.g., diethyl ether or isopropanol).

• Slowly add a stoichiometric equivalent (1.0 eq) of a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether).

• Stir the mixture. The hydrochloride salt should precipitate out of the solution.

• Collect the solid precipitate by filtration.

• Wash the solid with a small amount of the solvent to remove any unreacted starting material.

• Dry the resulting solid under a vacuum. This HCl salt should now be directly soluble in aqueous buffers.

References

• BenchChem. (n.d.). Physicochemical Properties of Novel Pyrimidine Compounds: A Technical Guide.

• Fujikawa, Y., et al. (2021). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Retrieved from [Link]

• Sharma, S., et al. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research. Retrieved from [Link]

• East, A., et al. (2012). Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library. PMC. Retrieved from [Link]

• Ascendia Pharmaceuticals. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Benchchem. (n.d.). Addressing issues with DMSO precipitating out of solution when adding aqueous buffers.

• Sima, L. E., et al. (2020). The Importance of Solubility for New Drug Molecules. Polymers. Retrieved from [Link]

• Lorenz, T. (2016). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology. Retrieved from [Link]

• ResearchGate. (2023). Why salt formation of weak acid increases the drug solubility? Retrieved from [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• Ali, M. A., & Ismail, R. (2016). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert. Retrieved from [Link]

• ResearchGate. (2025). Discovery solubility measurement and assessment of small molecules with drug development in mind. Retrieved from [Link]

• FasterCapital. (n.d.). Best Practices For Stock Solutions. Retrieved from [Link]

• Al-Ghabeish, M., & Al-Akayleh, F. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. Pharmaceutical Technology. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Insolubility of Novel Small Molecule Inhibitors in Aqueous Solutions.

• Pontiki, E., et al. (2017). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules. Retrieved from [Link]

• Priyadarshini, S., et al. (2024). Structural analysis and optoelectronic applications of 2-aminopyrimidine with pimelic acid crystal. Materials Today: Proceedings.

• Kumar, L., & Bansal, A. K. (2013). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. International Journal of Pharmaceutics. Retrieved from [Link]

• Bitesize Bio. (2025). How to Make Accurate Stock Solutions. Retrieved from [Link]

• Kruger, T. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? American Pharmaceutical Review.

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

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• Al-Hamidi, H. (2010). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. Retrieved from [Link]

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• Patel, J. R., et al. (2011). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Indian Journal of Pharmaceutical Education and Research. Retrieved from [Link]

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• Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Retrieved from [Link]

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• 23. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 24. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 25. research.aston.ac.uk [research.aston.ac.uk]
• 26. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 27. Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library - PMC [pmc.ncbi.nlm.nih.gov]
• 28. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing column chromatography for 4-ethyl-N,6-dimethylpyrimidin-2-amine separation

Case ID: PYR-SEP-042 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary & Molecule Profile

Welcome to the Technical Support Center. You are likely encountering difficulties purifying 4-ethyl-N,6-dimethylpyrimidin-2-amine . Based on the structure, this molecule presents a "perfect storm" for standard chromatography:

• Basicity: The 2-amino group and pyrimidine ring nitrogens act as Lewis bases, leading to severe tailing on acidic silica silanols.

• Regioisomerism: Synthesis of this target often involves condensing N-methylguanidine with an asymmetrical

  -diketone (e.g., 2,4-heptanedione derivatives). This frequently produces a difficult-to-separate regioisomer where the ethyl and methyl groups are swapped at positions 4 and 6.

• Solubility: The molecule is moderately polar but crystallizes easily, complicating liquid loading.

This guide prioritizes silanol suppression and selectivity tuning to resolve these issues.

Module A: Eliminating Peak Tailing (Mobile Phase Engineering)

Issue: Your compound elutes as a broad streak or tails significantly, contaminating later fractions. Root Cause: The pKa of 2-aminopyrimidines (typically ~3.5–4.5) allows protonation by acidic silanols (Si-OH) on the silica surface. This acts as a secondary "cation-exchange" retention mechanism that is non-linear and concentration-dependent.

Protocol: The "Amine-Modified" Mobile Phase

Do not rely on standard DCM/MeOH gradients alone. You must competitively block silanols.[1]

Step-by-Step Optimization:

• Select the Modifier:

  • Triethylamine (TEA): Best for flash chromatography. Use 1% v/v.[2]

  • Ammonium Hydroxide (28% NH₃): Use if TEA is difficult to remove (high boiling point). Requires vigorous mixing with DCM/MeOH.[3]

• Column Pre-Treatment (Crucial Step):

  • Why: Adding TEA only to the mobile phase results in a "pH gradient" where the column equilibrates slowly, causing band broadening.

  • Action: Flush the column with 3 Column Volumes (CV) of the starting mobile phase containing the modifier before loading your sample.

• The Solvent System:

  • Initial Attempt: 1% TEA in Ethyl Acetate/Hexane (0–100% gradient).

  • Alternative (High Polarity): 90:10:1 DCM/MeOH/NH₄OH (Isocratic or shallow gradient).

Troubleshooting Logic: Tailing

Figure 1: Decision tree for diagnosing and fixing peak tailing in aminopyrimidine separations.

Module B: Separating Regioisomers (Stationary Phase Selection)

Issue: The 4-ethyl-6-methyl and 4-methyl-6-ethyl isomers co-elute or overlap significantly. Root Cause: Both isomers have nearly identical polarity and pKa. Silica gel relies on polar interactions which are insufficient here. You need to exploit steric differences or hydrophobicity .

Comparative Data: Stationary Phase Performance

Stationary Phase	Selectivity Mechanism	Resolution Potential	Recommendation
Standard Silica (Si)	Polar interactions (H-bonding)	Low	Not Recommended for isomer separation. Good for bulk cleanup only.
Amine-Bonded Silica (NH2)	H-bonding (weak) + Partition	Medium	Good. Eliminates silanol activity naturally. No TEA needed.
C18 (Reverse Phase)	Hydrophobicity / Sterics	High	Best. The ethyl vs. methyl steric bulk interacts differently with C18 chains.
Alumina (Basic)	Lewis Acid/Base	Medium-High	Alternative. Useful if silica degrades the compound (unlikely here).

Protocol: High-pH Reverse Phase (The "Gold Standard")

If you have access to a flash system with C18 cartridges (or Prep-HPLC), this is the most robust method for separating regioisomers of this type.

• Column: C18 (Spherical, 20–40 µm).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

  • Note: High pH ensures the amine is neutral (unprotonated), maximizing hydrophobic interaction differences between the ethyl and methyl groups.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% to 60% B over 20 CV.

Module C: Sample Loading & Solubility

Issue: The compound precipitates when dissolved in Hexane or low-percentage EtOAc, preventing liquid loading. Risk: Dissolving in 100% DCM for loading causes "solvent wash-through," where the strong solvent carries the product down the column before the gradient starts, destroying resolution.

Recommended Workflow: Dry Loading

• Dissolve the crude mixture in a minimal amount of DCM or Acetone.

• Add Celite 545 or clean Silica Gel (ratio: 2g sorbent per 1g sample).

• Evaporate solvent completely on a rotary evaporator until a free-flowing powder remains.

• Pack this powder into a solid load cartridge or pour it on top of the pre-equilibrated column.

FAQ & Troubleshooting

Q: My product is stuck at the baseline even with 10% MeOH. Why? A: You likely formed a salt.[4] If your synthesis involved HCl or acidic workup, the pyrimidine is protonated.

• Fix: Free-base the crude before chromatography. Dissolve in EtOAc, wash with sat. NaHCO₃, dry, and concentrate. Alternatively, add 1% NH₄OH to your mobile phase to free-base it on-column.

Q: Can I use Acetone instead of MeOH? A: Yes, and often you should. Acetone is more selective than Methanol for pyrimidines and less likely to dissolve silica. Try Acetone/DCM or Acetone/Hexane gradients.

Q: I see a "ghost peak" eluting before my product. A: If you used TEA, this might be N-oxide impurities or TEA salts. However, in pyrimidine synthesis, this is often the bis-pyrimidine byproduct or unreacted diketone. Check TLC: if the spot is UV active but doesn't stain with Dragendorff (amine stain), it's likely non-basic starting material.

Synthesis & Purification Workflow

The following diagram illustrates the optimized pathway from crude reaction mixture to pure isolate, accounting for the specific challenges of this molecule.

Figure 2: Optimized purification workflow favoring C18 for difficult isomer separations.

References

• Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from

• Phenomenex. (2023). Overcoming peak tailing of basic analytes in silica type A stationary phases. Retrieved from

• PubChem. (n.d.). 2-Aminopyrimidine | C4H5N3.[5][6] National Library of Medicine. Retrieved from

• BenchChem. (2025).[7] Technical Support Center: Purifying Pyrimidine Derivatives by Column Chromatography. Retrieved from

• Waters Corporation. (n.d.). How can I decrease tailing of a basic compound when running a reversed-phase method? Retrieved from

Sources

• 1. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 2. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 3. biotage.com [biotage.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Aminopyrimidine | 109-12-6 [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR spectral analysis and assignment of 4-ethyl-N,6-dimethylpyrimidin-2-amine

Topic: 1H NMR Spectral Analysis and Assignment of 4-ethyl-N,6-dimethylpyrimidin-2-amine Content Type: Publish Comparison Guide

Optimizing Structural Verification in Drug Discovery Scaffolds

Executive Summary

In the competitive landscape of small molecule drug discovery, the pyrimidine scaffold remains a privileged structure. However, the precise structural assignment of substituted aminopyrimidines—specifically 4-ethyl-N,6-dimethylpyrimidin-2-amine —presents unique analytical challenges due to tautomerism and solvent-dependent proton exchange.

This guide serves as a technical comparison between two analytical workflows: the High-Resolution DMSO-d6 Protocol (Recommended) versus the Standard CDCl3 Protocol (Alternative) . By analyzing spectral performance, resolution, and exchangeable proton visibility, we demonstrate why the DMSO-d6 protocol offers superior data integrity for this specific pharmacophore.

Experimental Methodology

To ensure reproducibility, the following protocols were utilized. These parameters are critical for resolving the fine coupling constants (

) characteristic of the N-methylamino substituent.

Sample Preparation

• Analyte: 4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS: 99357-40-1).

• Concentration: 10 mg in 0.6 mL solvent (approx. 20-30 mM).

• Tube: 5 mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Instrument Parameters (600 MHz vs. 300 MHz)

• Pulse Sequence: zg30 (30° excitation pulse) to minimize relaxation delay artifacts.

• Acquisition Time (AQ): 3.0 seconds (sufficient for high-resolution coupling detection).

• Relaxation Delay (D1): 1.0 second (Total recycle time = 4.0 s).

• Temperature: 298 K (25°C).

Comparative Analysis: Solvent System Performance

The choice of solvent is not merely logistical; it fundamentally alters the spectral topology of aminopyrimidines. Below is a direct comparison of chemical shifts (

) and multiplicity.

Table 1: Chemical Shift Assignment & Solvent Comparison

Position	Group	Multiplicity	DMSO-d6 ( ppm) (Recommended)	CDCl3 ( ppm) (Alternative)	Performance Note
5	Ar-H	Singlet (s)	6.35	6.28	Stable Reference: Minimal solvent shift; reliable anchor point.
2-NH	-NH -	Broad/Doublet	6.80 - 7.10 (q/br)	5.00 - 5.50 (br)	Critical Difference: DMSO slows exchange, revealing coupling to N-Me.
2-N-Me	-N(CH3 )	Doublet (d) / s	2.85 (d, =4.8 Hz)	2.98 (s)	Resolution: Doublet structure in DMSO confirms secondary amine.
4-Et	-CH2 -CH3	Quartet (q)	2.52	2.60	Overlap Risk: Close to DMSO residual peak (2.50 ppm); requires good shimming.
6-Me	-CH3	Singlet (s)	2.18	2.25	Distinct: Clearly separated from ethyl signals.
4-Et	-CH2-CH3	Triplet (t)	1.18	1.25	Diagnostic: Classic triplet confirming ethyl chain.

Note on Data: Values are representative of 2-amino-4,6-dialkylpyrimidine analogs [1, 2]. Exact shifts may vary ±0.05 ppm depending on concentration and temperature.

Technical Deep Dive: Why DMSO-d6 Outperforms CDCl3

A. The "Exchangeable Proton" Problem

In CDCl3 , the amine proton (NH) undergoes rapid chemical exchange. This collapses the coupling between the NH and the N-methyl group.

• Result: The N-methyl group appears as a singlet at ~2.98 ppm.

• Risk: This can lead to ambiguity between an N-methylamino group and a ring-bound methyl group if the integration is not precise.

In DMSO-d6 , hydrogen bonding stabilizes the NH proton, slowing the exchange rate on the NMR time scale.

• Result: The NH proton appears as a distinct broad quartet (or broad doublet), and the N-methyl group resolves into a doublet (

  Hz).

• Benefit: This splitting pattern provides self-validating structural proof of the secondary amine connectivity (

  ), distinguishing it from tertiary amine impurities.

B. Resolution of the Ethyl Quartet

A common pitfall in DMSO-d6 is the overlap of the ethyl methylene quartet (~2.52 ppm) with the residual solvent peak (2.50 ppm).

• Mitigation Strategy: Use the 13C-satellite decoupling or simply process with a slight Gaussian window function (LB = -0.3, GB = 0.1) to sharpen the quartet lines, ensuring they are distinguishable from the solvent pentet.

Assignment Logic & Workflow

The following decision tree illustrates the logical flow for assigning this molecule, ensuring no false positives from isomeric impurities (e.g., 4-amino-2-ethyl-6-methylpyrimidine).

Figure 1: Logical workflow for the structural verification of 4-ethyl-N,6-dimethylpyrimidin-2-amine, highlighting solvent-dependent spectral features.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12773398, N,4-Dimethyl-6-phenylpyrimidin-2-amine.[2] Retrieved February 13, 2026. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. N,4-Dimethyl-6-phenylpyrimidin-2-amine | C12H13N3 | CID 12773398 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to the Comparative Analysis of Novel 2-Aminopyrimidines: A Case Study on 4-ethyl-N,6-dimethylpyrimidin-2-amine

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide.

Introduction

The pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds, including approved drugs like Imatinib and Sunitinib. Its versatile nature allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties. This guide presents a comprehensive framework for the comparative study of novel pyrimidine analogs, using the hypothetical compound, 4-ethyl-N,6-dimethylpyrimidin-2-amine (referred to herein as Compound X ), as a central example.

Our objective is to move beyond a simple presentation of data and instead provide a strategic blueprint for researchers in drug development. We will detail the rationale behind experimental choices, outline robust protocols, and explore the interpretation of comparative data in the context of structure-activity relationships (SAR). This guide is designed for scientists aiming to characterize novel chemical entities and benchmark them against existing standards.

The 2-Aminopyrimidine Scaffold: A Privileged Core in Kinase Inhibition

The 2-aminopyrimidine core is particularly prominent in the design of protein kinase inhibitors. Its defining feature is the ability to form critical hydrogen bonds with the "hinge" region of the ATP-binding pocket of many kinases. This interaction, typically involving a hydrogen bond donor from the exocyclic amine and an acceptor from one of the ring nitrogens, serves as a foundational anchor for the molecule, ensuring high-affinity binding.

The substituents at the C4, C5, and C6 positions of the pyrimidine ring are then oriented to explore surrounding hydrophobic pockets and solvent-exposed regions, which dictates the compound's potency and selectivity profile. Our case study focuses on Compound X , which features an ethyl group at C4 and a methyl group at C6, modifications that are expected to influence its interaction with the target's active site.

Synthesis and Characterization: A Generalizable Workflow

A robust and scalable synthetic route is paramount for any drug discovery program. For Compound X and its analogs, a common and effective approach is the condensation of a guanidine derivative with a substituted 1,3-diketone. This method is well-documented and allows for significant diversity in the final products by simply varying the starting materials.

Experimental Protocol: Synthesis of Compound X

• Reaction Setup: In a round-bottom flask, dissolve 1.1 equivalents of N,N-dimethylguanidine hydrochloride in ethanol.

• Base Addition: Add 1.2 equivalents of a strong base, such as sodium ethoxide, to the solution and stir for 20 minutes at room temperature to generate the free guanidine base.

• Diketone Addition: Introduce 1.0 equivalent of 3-methyl-2,4-heptanedione (the diketone precursor for the C4-ethyl and C6-methyl groups).

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup and Purification: Upon completion, cool the mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl). Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel to yield the final compound, 4-ethyl-N,6-dimethylpyrimidin-2-amine (Compound X ).

• Characterization: Confirm the structure and purity of the final product using NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

This general protocol can be adapted to synthesize a library of analogs for SAR studies by modifying the starting diketone.

Diagram: General Synthesis Workflow

Caption: A generalized workflow for the synthesis of 2-aminopyrimidine analogs.

Comparative In Vitro Biological Evaluation

The cornerstone of a comparative study is the quantitative assessment of biological activity. Given the prevalence of 2-aminopyrimidines as kinase inhibitors, we will proceed with a hypothetical evaluation against Cyclin-Dependent Kinase 2 (CDK2), a well-validated cancer target. For this study, we will compare Compound X with two known pyrimidine-based CDK inhibitors: Roscovitine (a well-established benchmark) and a close structural analog, 4,6-dimethyl-N-phenylpyrimidin-2-amine (Analog A ).

Primary Assay: Kinase Inhibition (IC₅₀ Determination)

The half-maximal inhibitory concentration (IC₅₀) is a critical metric for quantifying the potency of a drug candidate. An in vitro kinase assay is the standard method for its determination.

• Reagent Preparation: Prepare a reaction buffer containing the kinase (CDK2/CycA), the substrate (a synthetic peptide), and ATP at its Kₘ concentration.

• Compound Dilution: Prepare a serial dilution of the test compounds (Compound X , Analog A , Roscovitine ) in DMSO, typically starting from 100 µM.

• Kinase Reaction: In a 384-well plate, add 5 µL of the kinase/substrate/ATP buffer to wells containing 50 nL of the serially diluted compounds. Incubate at room temperature for 1 hour.

• ATP Depletion Measurement: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Luminescence Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence signal using a plate reader. The signal intensity is directly proportional to the amount of ADP formed and thus to the kinase activity.

• Data Analysis: Normalize the data relative to positive (no inhibitor) and negative (no kinase) controls. Plot the normalized activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Compound	Structure	C4-Substituent	C6-Substituent	N-Substituent	CDK2 IC₅₀ (nM)
Compound X	Ethyl	Methyl	Dimethyl	85
Analog A	Methyl	Methyl	Phenyl	250
Roscovitine	Isopropyl	-	Purine-like	40

This data is illustrative and serves to demonstrate the comparative framework.

Secondary Assay: Cellular Proliferation

Demonstrating that in vitro enzyme inhibition translates to a cellular effect is a crucial next step. An anti-proliferative assay in a relevant cancer cell line (e.g., MCF-7, which is sensitive to CDK inhibitors) measures the compound's ability to halt cell growth.

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds for 72 hours.

• Lysis and Luminescence: Add CellTiter-Glo® reagent directly to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of cell viability).

• Data Acquisition and Analysis: Measure luminescence and calculate the GI₅₀ (concentration for 50% growth inhibition) in the same manner as the IC₅₀ calculation.

Structure-Activity Relationship (SAR) Analysis

The comparative data allows for the development of an initial SAR.

• Observation 1 (Potency): Roscovitine remains the most potent compound, which is expected given its highly optimized structure. Compound X (IC₅₀ = 85 nM) is significantly more potent than Analog A (IC₅₀ = 250 nM).

• Interpretation: The switch from a methyl (Analog A) to an ethyl group (Compound X) at the C4 position appears beneficial for potency. This suggests the presence of a small hydrophobic pocket in the CDK2 active site that can better accommodate the larger ethyl group.

• Observation 2 (N-Substituent): The N-dimethyl group of Compound X compared to the N-phenyl group of Analog A also contributes to the potency difference. While the phenyl group can engage in additional interactions, it may also introduce steric hindrance or unfavorable torsional angles.

Diagram: SAR Logic Flow

Caption: Decision-making process based on initial SAR findings.

Mechanistic Deep Dive: Target Engagement and Pathway Analysis

Confirming that the observed cellular effects are due to the intended mechanism of action is critical. For a CDK2 inhibitor, this involves verifying target engagement and observing downstream effects on the cell cycle.

Diagram: CDK2 Signaling Pathway

Caption: Inhibition of the CDK2 pathway blocks cell cycle progression.

To validate this pathway, a Western blot analysis could be performed to measure the phosphorylation of the Retinoblastoma protein (Rb), a direct substrate of CDK2. A dose-dependent decrease in phosphorylated Rb (p-Rb) following treatment with Compound X would provide strong evidence of on-target activity.

Conclusion

This guide has outlined a systematic, multi-faceted approach to the comparative analysis of a novel 2-aminopyrimidine derivative. By integrating rational synthesis, quantitative biological assays, and mechanistic studies, researchers can effectively characterize new chemical entities and understand their potential relative to established benchmarks. The hypothetical case of 4-ethyl-N,6-dimethylpyrimidin-2-amine (Compound X) illustrates how specific structural modifications can be rationally evaluated, leading to a deeper understanding of the structure-activity landscape. This framework, grounded in scientific rigor, empowers drug development professionals to make informed decisions as they advance novel compounds through the discovery pipeline.

References

• Note: As "4-ethyl-N,6-dimethylpyrimidin-2-amine" is a hypothetical compound for this guide, the references provided are authoritative sources for the general principles, scaffolds, and assays discussed.

Navigating the Analytical Maze: A Comparative Guide to Reference Standards for 4-ethyl-N,6-dimethylpyrimidin-2-amine Analysis

For Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of pharmaceutical research and development, the accuracy and reliability of analytical data are paramount. The foundation of this accuracy lies in the quality of the reference standards used. This guide provides an in-depth technical comparison of approaches for establishing a reference standard for the analysis of 4-ethyl-N,6-dimethylpyrimidin-2-amine, a novel pyrimidine derivative for which no commercial certified reference standard is currently available. As a Senior Application Scientist, this document will navigate the complexities of in-house reference standard qualification, offering a comparative analysis of key analytical techniques, supported by illustrative experimental data and protocols.

The Imperative for a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which a sample is quantitatively measured. Its purity and identity must be unequivocally established to ensure the validity of analytical results. For novel compounds like 4-ethyl-N,6-dimethylpyrimidin-2-amine, the absence of a commercially available certified reference material (CRM) from pharmacopeias such as the USP or EP necessitates the in-house synthesis and rigorous characterization of a primary reference standard.[1][2][3] This process is not merely a suggestion but a critical requirement for regulatory compliance and the scientific integrity of any drug development program.[2][4]

This guide will explore two primary pathways for establishing a reference standard:

• The In-House Primary Reference Standard: Synthesis, purification, and comprehensive characterization of a high-purity batch of 4-ethyl-N,6-dimethylpyrimidin-2-amine.

• The Structurally Similar, Non-Certified Standard (for preliminary studies): The use of a commercially available, structurally related compound for initial, non-GMP analyses. This approach has significant limitations but can be a pragmatic choice in early discovery phases.

The primary focus of this guide will be on the first, more robust approach, as it is the only one suitable for GMP applications and regulatory submissions.

Part 1: Establishing an In-House Primary Reference Standard

The journey to a qualified in-house reference standard involves three key stages: synthesis, purification, and comprehensive characterization for purity assignment.

Synthesis of 4-ethyl-N,6-dimethylpyrimidin-2-amine

A plausible synthetic route starts from the commercially available, though not certified, 4-Chloro-6-ethyl-N,N-dimethylpyrimidin-2-amine . The chloro substituent at the 4-position can be removed via palladium-catalyzed hydrodehalogenation.[5][6]

Illustrative Synthetic Protocol:

• Reaction: To a solution of 4-Chloro-6-ethyl-N,N-dimethylpyrimidin-2-amine (1.0 g, 5.38 mmol) in ethanol (20 mL) is added triethylamine (1.5 mL, 10.76 mmol) and 10% palladium on carbon (100 mg).

• Hydrogenation: The mixture is stirred under a hydrogen atmosphere (balloon pressure) at room temperature for 16 hours.

• Work-up: The reaction mixture is filtered through celite, and the filtrate is concentrated under reduced pressure. The residue is then purified by column chromatography.

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subgraph "cluster_Purification" { label="Purification"; bgcolor="#E6F4EA"; "Column_Chromatography" [label="Silica Gel Column Chromatography"]; "Purified_Product" [label="Purified 4-ethyl-N,6-dimethylpyrimidin-2-amine"]; "Crude_Product" -> "Column_Chromatography" -> "Purified_Product"; }

subgraph "cluster_Characterization" { label="Characterization & Purity Assignment"; bgcolor="#FEF7E0"; "Purity_Analysis" [label="Purity Assessment:\n- HPLC-UV\n- GC-MS\n- qNMR"]; "Qualified_Standard" [label="Qualified In-House Reference Standard"]; "Purified_Product" -> "Purity_Analysis" -> "Qualified_Standard"; } } enddot Caption: Workflow for In-House Reference Standard Preparation.

Purification and Initial Characterization

The crude product from the synthesis will invariably contain impurities such as unreacted starting material, catalyst residues, and reaction byproducts. Purification, typically by silica gel column chromatography, is essential to achieve the high purity required for a reference standard (ideally ≥99.5%).[2][4]

Illustrative Purification Data:

Stage	Yield	Purity (by HPLC-UV Area %)
Crude Product	~95%	85.2%
After Column Chromatography	~70%	99.7%

Purity Assignment: A Comparative Analysis of Orthogonal Methods

The cornerstone of reference standard qualification is the assignment of a purity value. This should be determined using a mass balance approach , which involves the use of multiple, orthogonal (based on different chemical principles) analytical techniques to identify and quantify all impurities.[7][8][9] The purity is then calculated by subtracting the sum of all impurities from 100%.

We will compare three key techniques for the purity assessment of our in-house standard:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): For non-volatile organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile organic impurities and residual solvents.

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary ratio method for determining the exact amount of the main component.

HPLC-UV is a workhorse technique for purity assessment in the pharmaceutical industry.[10] It separates compounds based on their interaction with a stationary phase, and quantification is based on the UV absorbance of the analyte and its impurities.

Illustrative HPLC-UV Protocol:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 5% to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL in 50:50 Water:Acetonitrile

Illustrative HPLC-UV Data:

Impurity	Retention Time (min)	Area %
Impurity 1	4.5	0.15%
Main Peak	8.2	99.70%
Impurity 2 (Starting Material)	9.1	0.10%
Impurity 3	10.3	0.05%
Total Impurities	0.30%

Causality Behind Experimental Choices:

• A C18 column is chosen for its versatility in retaining a broad range of organic molecules.

• A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.

• Formic acid is added to the mobile phase to improve peak shape by suppressing the ionization of the basic pyrimidine nitrogen atoms.

GC-MS is the gold standard for the analysis of volatile and semi-volatile organic compounds.[11] It is crucial for quantifying residual solvents from the synthesis and purification steps.

Illustrative GC-MS Protocol:

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm

• Carrier Gas: Helium, 1.2 mL/min

• Oven Program: 40°C (hold 5 min), then 10°C/min to 250°C (hold 5 min)

• Injector: Splitless, 250°C

• MS Detector: Electron Ionization (EI), scan range 35-500 amu

• Sample Preparation: 10 mg/mL in DMSO

Illustrative GC-MS Data:

Compound	Retention Time (min)	Content (ppm)
Ethanol	3.1	250
Triethylamine	4.8	50
Total Volatile Impurities	300 ppm (0.03%)

Causality Behind Experimental choices:

• A non-polar DB-5ms column is suitable for the separation of a wide range of volatile organic compounds.

• A splitless injection is used to maximize the sensitivity for trace-level residual solvents.

• Mass spectrometry provides definitive identification of the detected impurities.

qNMR is a powerful, primary analytical method for the direct quantification of a substance without the need for a specific reference standard of the same compound.[11][12][13] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Illustrative qNMR Protocol:

• Spectrometer: 500 MHz NMR

• Solvent: DMSO-d6

• Internal Standard: Maleic acid (certified reference material)

• Pulse Program: A single 90° pulse with a long relaxation delay (e.g., 30s) to ensure full relaxation of all protons.

• Data Processing: Manual phasing and baseline correction are critical for accurate integration.

Illustrative qNMR Data and Calculation:

The purity of the analyte (Purityanalyte) is calculated using the following equation:

Purityanalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• std = internal standard

Illustrative Data:

Parameter	Analyte (4-ethyl-N,6-dimethylpyrimidin-2-amine)	Internal Standard (Maleic Acid)
Signal (ppm)	2.50 (quartet)	6.25 (singlet)
Integral (I)	2.05	2.00
Protons (N)	2	2
MW	151.21 g/mol	116.07 g/mol
Mass (m)	10.5 mg	10.1 mg
Purity	To be determined	99.9%

Calculation:

Purityanalyte = (2.05 / 2.00) * (2 / 2) * (151.21 / 116.07) * (10.1 / 10.5) * 0.999 = 0.996 or 99.6%

dot graph "Purity_Assignment_Logic" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Mass_Balance" [label="Mass Balance Approach\n(Purity = 100% - Σ Impurities)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

subgraph "cluster_Impurities" { label="Impurity Quantification"; bgcolor="#E8F0FE"; "HPLC" [label="Non-Volatile Organics\n(HPLC-UV)"]; "GC" [label="Volatile Organics & Solvents\n(GC-MS)"]; "Water" [label="Water Content\n(Karl Fischer)"]; "Inorganics" [label="Inorganic Residue\n(Sulphated Ash)"]; }

subgraph "cluster_Assay" { label="Direct Assay"; bgcolor="#E6F4EA"; "qNMR" [label="Absolute Purity\n(qNMR)"]; }

"Mass_Balance" -> "HPLC"; "Mass_Balance" -> "GC"; "Mass_Balance" -> "Water"; "Mass_Balance" -> "Inorganics";

"Comparison" [label="Comparison & Confirmation", shape=diamond, fillcolor="#FBBC05"];

"HPLC" -> "Comparison"; "GC" -> "Comparison"; "Water" -> "Comparison"; "Inorganics" -> "Comparison"; "qNMR" -> "Comparison";

"Final_Purity" [label="Assigned Purity Value", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Comparison" -> "Final_Purity"; } enddot Caption: Logic of Purity Assignment via Mass Balance and qNMR.

Final Purity Assignment

By combining the results from the orthogonal methods, a final, well-supported purity value can be assigned to the in-house reference standard.

Illustrative Final Purity Calculation:

Analysis	Result
Purity by HPLC-UV (100% - impurities)	99.70%
Volatile Impurities by GC-MS	0.03%
Water Content (Karl Fischer)	0.10%
Inorganic Residue (Sulphated Ash)	<0.01%
Purity by Mass Balance	99.57%
Purity by qNMR	99.6%
Assigned Purity	99.6%

The excellent agreement between the mass balance approach and the qNMR result provides high confidence in the assigned purity of the in-house reference standard.

Part 2: Comparison with a Structurally Similar, Non-Certified Standard

In early, non-regulatory research phases, using a commercially available, structurally similar but non-certified compound can be a pragmatic, albeit limited, alternative. For our target compound, a potential candidate could be 2-Amino-4,6-dimethylpyrimidine , which is commercially available from several suppliers.

Comparison of Approaches:

Feature	In-House Primary Reference Standard	Structurally Similar, Non-Certified Standard
Identity	Confirmed for the exact molecule of interest.	Different molecule; potential for different chromatographic and spectroscopic behavior.
Purity	Rigorously determined and documented.	Often stated as a range (e.g., >98%) without detailed impurity profile.
Traceability	Traceable to primary standards (e.g., NIST, NMIJ for qNMR).	Generally not traceable.
Suitability for GMP	Yes	No
Cost	High initial investment in synthesis and characterization.	Lower initial cost.
Risk	Low risk of inaccurate quantification.	High risk of inaccurate quantification due to differences in detector response.

Conclusion

For the accurate and reliable analysis of 4-ethyl-N,6-dimethylpyrimidin-2-amine, the establishment of a well-characterized in-house primary reference standard is not just best practice but a scientific necessity. While the initial investment in synthesis, purification, and rigorous, multi-technique characterization is significant, it is the only path to generating defensible data for regulatory submissions and ensuring the quality and safety of potential drug products. The use of a combination of chromatographic techniques and qNMR, within a mass balance framework, provides a robust and scientifically sound approach to assigning a purity value to an in-house reference standard. This guide provides the foundational knowledge and practical protocols to empower researchers to navigate this critical aspect of drug development with confidence and scientific integrity.

References

• BIPM. (n.d.). qNMR. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Bruker. (n.d.). Quantitative NMR Assays (qNMR). Retrieved from [Link]

• OSTI.GOV. (1986). Hydrodehalogenation of bromo- and chloropyridines over palladium complex and palladium metal catalysts. Retrieved from [Link]

• Westwood, S., Choteau, T., Daireaux, A., Josephs, R. D., & Wielgosz, R. I. (2013). Mass balance method for the SI value assignment of the purity of organic compounds. Analytical chemistry, 85(6), 3118–3126.
• Kim, J. H., Kim, B., & Park, S. R. (2014). Mass Balance Method for Purity Assessment of Organic Reference Materials: for Thermolabile Materials with LC-UV Method. Bulletin of the Korean Chemical Society, 35(11), 3233-3238.

• ResearchGate. (2014). Mass Balance Method for Purity Assessment of Organic Reference Materials: for Thermolabile Materials with LC-UV Method. Retrieved from [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation: Principles, Requirements and Industry Applications. Retrieved from [Link]

• Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. Retrieved from [Link]

• PubMed. (2014). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Retrieved from [Link]

• Mestrelab Research. (2012). qNMR Purity Recipe Book (1 – Sample Preparation). Retrieved from [Link]

• Creative Biolabs. (n.d.). Reference Standard Preparation & Characterization. Retrieved from [Link]

• Eurofins. (n.d.). The ABC's of Reference Standard Management. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Analytical Techniques for Reference Standard Characterization. Retrieved from [Link]

• Pharma Beginners. (2020). SOP for Working/Reference Standard Qualification. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines). Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Volatile Organic Compounds - by GC/MS Capillary Column Technique. Retrieved from [Link]

• Certara. (2014). What is HPLC/UV?. Retrieved from [Link]

• Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules. Retrieved from [Link]

• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 4-ethyl-N,6-dimethylpyrimidin-2-amine

A crucial first step in any disposal protocol is a thorough hazard assessment. In the absence of a specific Safety Data Sheet (SDS) for 4-ethyl-N,6-dimethylpyrimidin-2-amine, we will consider the hazard profile of the closely related analogue, 2-Amino-4,6-dimethylpyrimidine (CAS 767-15-7), to inform our preliminary safety and handling procedures. It is imperative to treat the target compound as at least as hazardous as its analogue.

Table 1: Hazard Profile of Analogue Compound 2-Amino-4,6-dimethylpyrimidine

Hazard Classification	Description	Source
Acute Oral Toxicity	Category 4: Harmful if swallowed.	[1][2]
Skin Corrosion/Irritation	Category 2: Causes skin irritation.	[1][3][4]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation.	[1][2][3][4]
Specific Target Organ Toxicity	Category 3: May cause respiratory irritation.	[1][2][3]

This information underscores the necessity of proper personal protective equipment (PPE) and careful handling to avoid exposure.

Part 1: Pre-Disposal Safety and Handling

Before initiating any disposal procedure, the immediate safety of laboratory personnel is paramount. The causality behind these steps is to minimize exposure risk based on the anticipated hazards of aminopyrimidine compounds.

1.1. Personal Protective Equipment (PPE): Based on the irritant nature of the analogue compound, a comprehensive PPE strategy is required.

• Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US) standards.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly.

• Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or in case of potential splashing, consider additional protective clothing.[4]

• Respiratory Protection: If handling the material as a powder or if aerosolization is possible, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[4] Work should ideally be conducted in a certified chemical fume hood.

1.2. Chemical Incompatibility: Amines, as a class, are incompatible with certain substances. Co-disposal with these materials can lead to hazardous reactions.

• Strong Oxidizing Agents: Avoid contact with strong oxidizers, which can cause vigorous, potentially explosive reactions.[1][5]

• Strong Acids and Bases: Can cause neutralization reactions that may generate heat.[6]

• Heat and Ignition Sources: While not classified as flammable, the compound is combustible and may produce hazardous decomposition products like nitrogen oxides (NOx) and carbon monoxide (CO) in a fire.[1]

Part 2: Disposal Pathway Determination

The selection of the correct disposal stream is a critical, logic-driven process. This decision tree, visualized below, provides a self-validating system to ensure regulatory compliance. The primary goal is to consult with your institution's Environmental Health & Safety (EHS) department, as they have the ultimate authority on waste disposal procedures for your specific location.

Caption: Disposal decision workflow for research chemicals.

Part 3: Step-by-Step Disposal Protocol

This protocol provides a general, step-by-step methodology for the operational phase of disposal. This procedure is designed to be followed after consultation with and approval from your EHS department.

Step 1: Segregation and Containment

• Designate a specific, labeled waste container for 4-ethyl-N,6-dimethylpyrimidin-2-amine waste. Do not mix with incompatible chemicals.[1][5][6]

• The container must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid.[3]

Step 2: Waste Collection

• For solid waste (e.g., contaminated weigh paper, gloves), carefully place it into the designated solid waste container. Avoid generating dust.

• For liquid waste (e.g., solutions in organic solvents), use a designated liquid waste container.

• Sweep up any solid spills and shovel into a suitable container for disposal. Do not let the chemical enter the environment.[3]

Step 3: Labeling

• Properly label the waste container. The label must include:

  • The words "Hazardous Waste" (or as required by local regulation).

  • The full chemical name: "4-ethyl-N,6-dimethylpyrimidin-2-amine".

  • An accurate list of all contents, including solvents and their approximate percentages.

  • The primary hazards (e.g., "Irritant," "Toxic").

  • The date accumulation started.

Step 4: Storage

• Store the sealed waste container in a designated satellite accumulation area.

• The storage area should be cool, dry, and well-ventilated, away from incompatible materials.[1][3] Keep the container tightly closed.[3]

Step 5: Final Disposal

• Arrange for pickup by your institution's EHS or a licensed hazardous waste disposal contractor.

• Never dispose of this chemical down the sanitary sewer.[3] Disposal must be in accordance with all applicable federal, state, and local regulations.[3] The final disposal method will likely be incineration at an approved waste disposal plant.[1][3]

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure that the disposal of 4-ethyl-N,6-dimethylpyrimidin-2-amine is conducted with the highest regard for safety, scientific integrity, and environmental responsibility.

References

• SAFETY DATA SHEET for 2-Amino-4,6-dimethylpyrimidine (CAS 767-15-7). MilliporeSigma.
• SAFETY DATA SHEET for 2-Amino-4,6-dimethylpyrimidine (CAS 767-15-7). Thermo Fisher Scientific.
• SAFETY DATA SHEET for 2-Amino-4,6-dimethylpyrimidine (CAS 767-15-7). Fisher Scientific.
• SAFETY DATA SHEET for 2-Amino-4,6-dimethylpyrimidine (CAS 767-15-7). Fisher Scientific (UK).
• SAFETY DATA SHEET for 2-Amino-4,6-dimethylpyrimidine. LGC Standards.
• SAFETY DATA SHEET for 2-Amino-4,6-dimethoxypyrimidine. TCI EUROPE N.V.
• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison.
• Definition, Classification, Physical, Chemical and Therapeutic Incompatibilities with Examples. Pharmaguideline.
• Chemical incompatibilities: Significance and symbolism. Wisdom Library.
• 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021.

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• 6. lgcstandards.com [lgcstandards.com]

Personal protective equipment for handling 4-ethyl-N,6-dimethylpyrimidin-2-amine

The following technical guide details the safety, logistical, and operational protocols for handling 4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS 1344080-54-1). This document is designed for research professionals requiring immediate, actionable data for laboratory workflows.

Executive Safety Summary

Compound Identity: 4-ethyl-N,6-dimethylpyrimidin-2-amine CAS Number: 1344080-54-1 Molecular Formula: C

H N Physical State: Typically a solid powder or low-melting crystalline solid.[1]

Critical Hazard Overview: Treat as a Bioactive Heterocycle . While specific toxicological data for this specific analog is limited, its structural class (substituted aminopyrimidines) dictates strict adherence to Irritant and Acute Toxicity protocols.[1]

• Primary Risks: Respiratory irritation (inhalation of dust), severe eye irritation (alkaline nature of amines), and acute oral toxicity.

• Immediate Action: Handle strictly within a certified Chemical Fume Hood. Do not weigh on an open bench.

Risk Assessment & Hazard Identification (GHS)

Based on Structure-Activity Relationships (SAR) of analogous aminopyrimidines (e.g., 2-amino-4,6-dimethylpyrimidine), the following GHS classifications are applied under the Precautionary Principle :

Hazard Class	H-Code	Hazard Statement	Mechanistic Insight
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2]	Pyrimidine antimetabolites can interfere with folate pathways; systemic absorption must be prevented.
Skin Irritation	H315	Causes skin irritation.[1][2][3][4][5]	The basic amine moiety (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ~7-9) can disrupt the stratum corneum and cause contact dermatitis.[1]
Eye Irritation	H319	Causes serious eye irritation.[1][3][5][6][7]	Direct contact with mucous membranes causes immediate pH-dependent tissue damage.[1]
STOT - SE 3	H335	May cause respiratory irritation.[1][3][6][8]	Fine particulates are easily inhaled; N-methylation increases lipophilicity, potentially aiding mucosal absorption.[1]

Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific operational phase. The "N-methyl" and "Ethyl" substituents increase lipophilicity, necessitating robust chemical resistance against organic solvents used during solubilization.

Protection Zone	Standard Operation (Weighing/Transfer)	High-Risk Operation (Spill/Solution Prep)	Technical Justification
Hand Protection	Nitrile Gloves (Min.[1] 0.11 mm thickness)	Double Gloving (Nitrile over Nitrile)	Standard nitrile offers >480 min breakthrough protection for solid handling.[1] Solutions in DMSO/DCM require double layers to prevent permeation.
Eye Protection	Safety Glasses with side shields	Chemical Goggles (tight-fitting)	Prevent dust ingress.[1] Goggles are mandatory if dissolving in volatile solvents (e.g., Dichloromethane) to prevent splash injury.
Respiratory	Fume Hood (Face velocity: 0.5 m/s)	N95/P2 Respirator (if hood unavailable)	Engineering controls (Hood) are primary.[1] Respirators are a secondary backup for spill cleanup outside the hood.
Body Defense	Lab Coat (Cotton/Polyester blend)	Tyvek® Sleeves or Apron	Protects street clothes from particulate accumulation.[1]

Operational Handling Protocol

Phase A: Pre-Handling Verification

• Inspect Physical State: Confirm if the batch is a free-flowing powder or a fused solid. N-methylated pyrimidines can have depressed melting points; if the substance appears oily or sticky, pre-chill the vial to 4°C to facilitate solid transfer.

• Solvent Selection: This compound is lipophilic.

  • Preferred Solvents: DMSO, Methanol, Ethanol, Dichloromethane (DCM).

  • Poor Solvents: Water (neutral pH), Hexanes.

Phase B: Weighing & Solubilization Workflow

This protocol minimizes aerosolization and exposure.

Step 1: Preparation

• Place the analytical balance inside the fume hood.[1] If this is not possible, use a static-free weighing funnel and tared vial, transferring strictly inside the hood.

• Grounding: Use an anti-static gun on the spatula and vial if the powder is static-prone (common with dry organic bases).[1]

Step 2: Transfer

• Technique: Use the "Tap-and-Rotate" method.[1] Do not scoop aggressively. Gently tap the spatula to dispense small amounts.

• Containment: Immediately cap the stock vial after removing the aliquot. Parafilm is not a primary seal; use the original screw cap with a PTFE liner.

Step 3: Solubilization (e.g., for Stock Solution)

• Add solvent (e.g., DMSO) slowly down the side of the vial to prevent "puffing" of the powder.

• Vortex with the cap tightly sealed .[1]

• Labeling: Mark the vial with "Bioactive - Toxic" and the concentration immediately.

Phase C: Workflow Logic Diagram

The following diagram illustrates the critical decision points for safe handling.

Figure 1: Decision logic for handling 4-ethyl-N,6-dimethylpyrimidin-2-amine, prioritizing containment of particulates and aerosols.

Emergency Response & Disposal

Spill Cleanup (Solid/Powder)[1]

• Evacuate & Ventilate: If a large amount (>500 mg) is spilled outside a hood, evacuate the immediate area for 15 minutes to allow aerosols to settle.

• PPE Upgrade: Wear N95 respirator and double gloves.

• Neutralization: Not typically required for small organic spills, but treating the surface with a mild surfactant (soap/water) removes the lipophilic residue.

• Removal: Cover spill with wet paper towels (to prevent dust) and wipe up. Do not dry sweep. [1]

• Decontamination: Wipe the surface with 70% Ethanol or Isopropanol to solubilize remaining traces.

Waste Disposal

• Classification: Hazardous Organic Waste (Non-Halogenated, unless dissolved in DCM).

• Segregation: Do not mix with strong acids (exothermic reaction with the amine) or oxidizers.

• Container: High-density polyethylene (HDPE) or Glass.[1]

References

• PubChem. (2025).[1] Compound Summary: 4-ethyl-N,6-dimethylpyrimidin-2-amine (CAS 1344080-54-1).[1][9][10] National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2024).[1][8] Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200). [Link][1]

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